2-(Fluoromethyl)cyclohexane-1-carboxylic acid

• CAS: 1421603-44-2

Core Science & Biosynthesis

Technical Guide: Synthesis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid

Topic: Synthesis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid Content Type: Technical Process Guide & Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Executive Summary

The incorporation of fluorine into saturated carbocycles is a pivotal strategy in modern drug design. The 2-(fluoromethyl)cyclohexane-1-carboxylic acid scaffold serves as a robust bioisostere for leucine or

-aminobutyric acid (GABA) derivatives and acts as a critical intermediate in the synthesis of NK1 receptor antagonists (e.g., Ezlopitant analogs).

This guide details a scalable, stereocontrolled synthetic route. Unlike oxidative fluorination or direct radical approaches, this protocol utilizes a nucleophilic deoxyfluorination strategy. This approach offers superior regioselectivity and safety profiles suitable for scale-up, specifically replacing the thermally unstable DAST (Diethylaminosulfur trifluoride) with Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride).

Strategic Retrosynthesis

To achieve the target molecule with high stereochemical integrity, we disconnect the C-F bond to reveal a hydroxymethyl precursor. The cyclohexane ring configuration (cis/trans) is established early via the choice of anhydride or diester starting material.

Figure 1: Retrosynthetic logic flow prioritizing stereochemical retention via late-stage fluorination.

Critical Reagents & Mechanistic Insight

The Reagent of Choice: Deoxo-Fluor®

While DAST has historically been the standard for converting alcohols to alkyl fluorides, it poses significant safety risks, including a low decomposition temperature (~90°C) and shock sensitivity.

Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride) is the recommended reagent for this protocol due to:

• Thermal Stability: Stable up to ~140°C, preventing runaway exothermic decomposition during scale-up.

• Selectivity: High chemoselectivity for primary alcohols over secondary/tertiary functionalities.

Reaction Mechanism

The reaction proceeds via an

mechanism. The alcohol oxygen attacks the sulfur center of Deoxo-Fluor, displacing a fluoride ion and forming an alkoxy-aminosulfur difluoride intermediate. The released fluoride ion then attacks the carbon alpha to the oxygen, displacing the sulfur leaving group.

Stereochemical Note: Since the substitution occurs at the exocyclic primary carbon (

), the stereocenters on the cyclohexane ring (C1 and C2) are not inverted during the fluorination step. However, the subsequent hydrolysis step poses a risk of epimerization at C1 if harsh basic conditions are used.

Step-by-Step Synthetic Protocol

Phase 1: Scaffold Preparation (Desymmetrization)

Objective: Convert cis-1,2-cyclohexanedicarboxylic anhydride to methyl cis-2-(hydroxymethyl)cyclohexanecarboxylate.

• Methanolysis:

  • Dissolve cis-1,2-cyclohexanedicarboxylic anhydride (1.0 equiv) in anhydrous MeOH.

  • Reflux for 2 hours to quantitatively yield the mono-methyl ester.

  • Result:cis-2-(methoxycarbonyl)cyclohexanecarboxylic acid.

• Selective Reduction:

  • Reagent: Borane-dimethyl sulfide complex (

    ) or mixed anhydride reduction ( ).

  • Protocol: Treat the mono-ester acid with

    (1.1 equiv) in THF at 0°C. The carboxylic acid is reduced selectively in the presence of the ester.

  • Workup: Quench carefully with MeOH. Concentrate and purify via silica gel chromatography.

  • Intermediate: Methyl cis-2-(hydroxymethyl)cyclohexanecarboxylate.

Phase 2: Deoxyfluorination (The Critical Step)

Objective: Convert the hydroxymethyl group to a fluoromethyl group.

Safety Pre-Check: Ensure all glassware is dry. Deoxo-Fluor reacts violently with water to generate HF.[1][2][3]

Parameter	Specification	Rationale
Solvent	Dichloromethane (DCM)	Anhydrous. Solubilizes intermediate; inert to fluoride.
Temperature	-78°C to RT	Low temp addition controls exotherm; RT drives completion.
Stoichiometry	1.1 - 1.2 equiv Deoxo-Fluor	Slight excess ensures full conversion of alcohol.
Vessel	Glass (Standard) or Teflon	Glass is acceptable for Deoxo-Fluor, but HF byproducts etch glass over time.

Protocol:

• Charge a flame-dried round-bottom flask with Methyl cis-2-(hydroxymethyl)cyclohexanecarboxylate (1.0 equiv) and anhydrous DCM (0.2 M concentration).

• Cool the solution to -78°C under a nitrogen atmosphere.

• Add Deoxo-Fluor (1.2 equiv) dropwise via syringe. Caution: Exothermic.[3]

• Allow the mixture to warm to 0°C over 1 hour, then to Room Temperature (RT) for 12 hours.

• Monitoring: Check by TLC or GC-MS. The starting material (

  ) should disappear.

• Quench: Cool to 0°C. Add saturated aqueous ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  very slowly . Vigorous evolution will occur.

• Extraction: Extract with DCM (3x). Wash organics with 1M HCl (to remove amine byproducts) and brine.

• Purification: Flash column chromatography (Hexanes/EtOAc).

  • Product: Methyl cis-2-(fluoromethyl)cyclohexanecarboxylate.

Phase 3: Hydrolysis (Stereochemical Preservation)

Objective: Cleave the methyl ester to yield the final acid without epimerizing the C1 center.

• Risk: The cis-isomer is thermodynamically less stable than the trans-isomer. Strong bases and heat will cause epimerization to the trans-acid.

• Recommended Method: Lithium Hydroxide (LiOH) in THF/Water at ambient temperature.

Protocol:

• Dissolve the fluoro-ester in THF:Water (3:1).

• Add LiOH

  H O (2.0 equiv) at 0°C.

• Stir at RT. Monitor closely. Do not heat.

• Acidify carefully with 1M HCl to pH 3. Extract with EtOAc.

• Final Product: cis-2-(fluoromethyl)cyclohexane-1-carboxylic acid.

Workflow Visualization

Figure 2: Complete synthetic workflow emphasizing the critical fluorination and mild hydrolysis stages.

Analytical Profile (Expected Data)

Verification of the target requires specific attention to

NMR coupling patterns.

Analysis	Expected Signal Characteristics
NMR	-220 to -230 ppm (typical for primary alkyl fluorides). Look for triplet of doublets ( ) due to geminal H coupling ( Hz).
NMR	The protons will appear as a distinct doublet of doublets (or multiplets) around 4.3 - 4.6 ppm with large coupling constants ( Hz).
MS (ESI-)	peak at .
IR	Strong C=O stretch (~1700 cm ) and C-F stretch (~1000-1100 cm ).

Safety & Scalability Considerations

Thermal Runaway

While Deoxo-Fluor is more stable than DAST, it still possesses significant decomposition energy.

• Recommendation: For reactions >10g, perform Differential Scanning Calorimetry (DSC) on the reaction mixture to determine the onset of decomposition (typically >140°C for Deoxo-Fluor, but lower in the presence of certain catalysts).

HF Management

The quenching step generates Hydrofluoric Acid (HF).

• Protocol: Always quench into a biphasic mixture containing excess base (NaHCO

  or K CO ).

• PPE: Calcium gluconate gel must be readily available in the lab in case of skin exposure.

References

• Lal, G. S., et al. (1999).[2] "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for converting alcohols to alkyl fluorides." Journal of Organic Chemistry, 64(19), 7048-7054.

• Singh, R. P., & Shreeve, J. M. (2002).[2] "Nucleophilic Fluorination with Deoxo-Fluor." Synthesis, 2002(17), 2561-2578.

• Organic Syntheses. (2018). "Safety and Scale-up of Deoxo-Fluor Reactions." Organic Syntheses, 95, 380-397.

• Holovach, S., et al. (2022).[4] "Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes." Chemistry – A European Journal, 28(19).[4]

Sources

• 1. Deoxofluor - Enamine [enamine.net]
• 2. Deoxo-Fluor? [drugfuture.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

Technical Whitepaper: Structural Elucidation of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid via NMR

This guide serves as a technical reference for the structural elucidation of 2-(fluoromethyl)cyclohexane-1-carboxylic acid . It synthesizes theoretical prediction algorithms with empirical data from analogous fluorinated cyclohexane systems to provide a robust diagnostic framework.

Executive Summary

The introduction of a fluoromethyl group onto a cyclohexane scaffold creates specific stereoelectronic effects that complicate standard NMR analysis. This molecule exists primarily as two diastereomers: cis and trans. Distinguishing these isomers requires a detailed understanding of scalar coupling (

), specifically the interplay between homonuclear ( H- H) and heteronuclear ( H- F, C- F) interactions.

Key Technical Challenges:

• Geminal F-Coupling: The fluorine atom induces massive splitting in the methylene protons (

  Hz).

• Stereochemical Assignment: Differentiating cis (axial/equatorial) from trans (diequatorial) requires analysis of

  coupling constants at the H1-H2 vector.

• Carbon Satellites:

  C spectra will exhibit characteristic doublets due to C-F coupling, which can be mistaken for impurities if not anticipated.[1]

Sample Preparation & Experimental Protocols

To ensure reproducibility and resolution of the carboxylic acid proton, proper solvent selection is critical.

Protocol: NMR Sample Preparation

• Solvent Selection:

  • Primary: DMSO-d6 is recommended over CDCl

    . The high polarity prevents dimerization of the carboxylic acid, sharpening the -COOH signal ( ppm) and preventing signal broadening of the -protons.

  • Secondary: If CDCl

    is required for solubility, add 1-2 drops of DMSO-d6 or perform a D O shake to identify the exchangeable acid proton.

• Concentration: Prepare a 10-15 mg/mL solution. Higher concentrations may induce viscosity broadening.

• Reference: Calibrate to residual DMSO pentet (

  2.50 ppm) or CDCl singlet ( 7.26 ppm).

Diagnostic H NMR Data (Predicted)

The following data represents the Trans-isomer (diequatorial conformation), which is thermodynamically favored.

System: 400 MHz, DMSO-d6 Diagnostic Feature: The F-CH

group appears as a distinct ABX system (or doublet of doublets) due to the chiral center at C2.

Position	Proton Type	(ppm)	Multiplicity	Coupling (Hz)	Interpretation
-COOH	Carboxylic Acid	12.0 - 12.5	Broad Singlet	-	Exchangeable with D O.
CH F	Fluoromethyl (H )	4.35	ddd	, ,	Critical Diagnostic: Large geminal H-F coupling dominates.
CH F	Fluoromethyl (H )	4.25	ddd	, ,	Diastereotopic protons; distinct from H .
H-1	-Carbonyl	2.25	ddd	(ax-ax)	Large coupling indicates trans (diequatorial) geometry.
H-2	-Methine	1.95	Multiples	Complex	Overlaps with ring protons; decoupled by F.
Ring	Cyclohexane (H3-H6)	1.20 - 1.80	Multiplets	-	Typical cyclohexane envelope.

Stereochemical Differentiation (Cis vs. Trans)

The coupling constant between H1 and H2 is the "fingerprint" for stereochemistry.

• Trans-isomer (Diequatorial): H1 is axial, H2 is axial.

  • Hz (Large).

• Cis-isomer (Axial/Equatorial): One proton is axial, the other equatorial.

  • Hz (Small).

Diagnostic C NMR Data (Predicted)

Fluorine coupling makes the

C spectrum self-validating. Every carbon within 3 bonds of the fluorine will appear as a doublet.

System: 100 MHz, DMSO-d6, Proton Decoupled

Carbon	Assignment	(ppm)	Splitting Pattern	Coupling (Hz)
C=O	Carboxyl	176.5	Doublet ( )
CH F	Fluoromethyl	86.0	Doublet ( )
C-2	-CH	42.0	Doublet ( )
C-1	-CH	45.5	Doublet ( )
C-3	Ring CH	29.0	Doublet ( )
C-4,5,6	Distal Ring	24 - 26	Singlet	Negligible coupling.[2][3]

Note: The huge splitting of the CH

F carbon ( 165 Hz) often causes the two legs of the doublet to be mistaken for two separate carbon signals. Always verify the center point matches the expected chemical shift.

Visualization: Assignment Logic & Stereochemistry

The following diagrams illustrate the logical flow for assigning the structure and determining stereochemistry.

Diagram 1: Stereochemical Determination Logic

Caption: Logic flow for distinguishing cis/trans isomers based on vicinal proton coupling constants.

Diagram 2: NMR Assignment Workflow

Caption: Integrated workflow for confirming the fluoromethyl-cyclohexane scaffold.

Advanced Validation: F NMR

If the

H spectrum is crowded in the aliphatic region (1.0 - 2.0 ppm), F NMR provides a clean, background-free channel for validation.

• Chemical Shift:

  to ppm (Triplet of doublets).

• Coupling: The fluorine signal will be a triplet (coupling to CH

  ) further split by the vicinal H-2 proton.

• Decoupling: Running a

  F{ H} (proton-decoupled fluorine) experiment will collapse the multiplet into a singlet, confirming the presence of a single fluorine environment.

References

• Doddrell, D., et al. (1976).[4] "

  C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on C– F coupling constants." Journal of the Chemical Society, Perkin Transactions 2.[4]

• Reich, H. J. (2024). "Organocopper and Organolithium Reagents." University of Wisconsin-Madison Chemistry. (General reference for chemical shifts and coupling constants).

• Barfield, M., et al. (1983). "Conformational Dependence of Vicinal H-H Coupling Constants in Cyclohexanes." Journal of the American Chemical Society. (Basis for cis/trans assignment).[3][5]

• Linclau, B., et al. (2009). "Fluorinated cyclohexanes: Synthesis of amine building blocks." Beilstein Journal of Organic Chemistry. (Analogous fluorinated cyclohexane NMR data).

Sources

• 1. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 2. 2-(Carboxymethyl)cyclohexane-1-carboxylic acid | C9H14O4 | CID 557126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 4. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Conformational Analysis of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid

Executive Summary

The incorporation of fluorine into saturated scaffolds is a cornerstone strategy in modern medicinal chemistry to modulate pKa, lipophilicity, and metabolic stability. This guide provides a rigorous conformational analysis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid , a model system representing a 1,2-disubstituted cyclohexane with competing steric and electronic demands.

Unlike simple alkyl-substituted cyclohexanes, this molecule introduces a "fluorine effect"—specifically, the potential for intramolecular hydrogen bonding (IMHB) and dipole-dipole interactions between the carboxylic acid and the fluoromethyl group. This guide details the theoretical framework, computational workflows, and NMR validation protocols required to determine its bioactive conformation.

Theoretical Framework: The Steric-Electronic Tug-of-War

To understand the conformational landscape of 2-(fluoromethyl)cyclohexane-1-carboxylic acid, we must decouple the steric contributions (A-values) from the electronic contributions (stereoelectronic effects).

Stereochemical Baselines

The molecule exists as two diastereomers: cis and trans.

• Trans-Isomer: The substituents are on opposite faces of the ring.

  • Conformer A (Diequatorial): Both -COOH and -CH₂F are equatorial.

  • Conformer B (Diaxial): Both groups are axial.[1]

  • Prediction: The diequatorial form is heavily favored sterically. However, in the diequatorial geometry, the C1-COOH and C2-CH₂F bonds have a dihedral angle of ~60° (gauche), bringing the functional groups into proximity.

• Cis-Isomer: The substituents are on the same face.[1]

  • Equilibrium: This system undergoes a ring flip between ax/eq and eq/ax .

  • Prediction: The equilibrium position is dictated by the difference in A-values (conformational free energies).

    • A-value (-COOH): ~1.4 kcal/mol

    • A-value (-CH₂F): ~1.75 kcal/mol (estimated as similar to ethyl, but modified by F).

  • Result: The conformer with the larger -CH₂F group in the equatorial position is expected to be the major conformer, barring strong electronic overrides.

The Fluorine Effect & Intramolecular Hydrogen Bonding (IMHB)

The critical deviation from standard cyclohexane mechanics arises from the fluorine atom.

• Dipole Alignment: The C-F bond is highly polarized. In the trans-diequatorial conformation, the parallel alignment of dipoles may cause repulsion, potentially destabilizing the "sterically perfect" chair.

• H-Bonding (COOH

  F): While organic fluorine is a weak H-bond acceptor, the 1,2-geometry allows for a 6- or 7-membered interaction ring (depending on the rotation of the CH₂F group).

  • Hypothesis: In non-polar solvents (e.g., CDCl₃), an intramolecular H-bond may stabilize a specific rotamer of the -CH₂F group, locking the side-chain conformation.

Computational Methodology (In Silico)

Before wet-lab synthesis, rigorous conformational searching is required. The following protocol utilizes Density Functional Theory (DFT) with dispersion corrections to account for weak F

H interactions.

Protocol 3.1: Computational Workflow

Step 1: Conformational Sampling

• Tool: MacroModel or conformational search algorithms (e.g., CREST).

• Method: Monte Carlo Multiple Minimum (MCMM) search.

• Force Field: OPLS4 (optimized for organic fluorides).

• Constraint: None. Allow full ring flexing and side-chain rotation.

Step 2: Geometry Optimization (DFT)

• Functional: M06-2X or

  B97X-D (Critical: These functionals capture dispersion forces essential for accurate H-bond modeling).

• Basis Set: 6-311++G(d,p) (Diffuse functions are mandatory for anionic/acidic oxygen and fluorine lone pairs).

• Solvation: IEFPCM (Implicit solvation) for Chloroform (low dielectric) and Water (high dielectric).

Step 3: Frequency Calculation

• Verify stationary points (zero imaginary frequencies).

• Calculate Gibbs Free Energy (

  ) at 298K.[2]

Visualization: Computational Workflow

Figure 1: Step-by-step computational workflow for determining the global minimum energy conformation.

Experimental Validation (In Vitro)

Computational predictions must be validated by NMR spectroscopy. The presence of fluorine (

F, spin 1/2, 100% abundance) makes this molecule an excellent candidate for detailed analysis.

Protocol 4.1: NMR Characterization Strategy

Objective: Distinguish between cis and trans isomers and determine the axial/equatorial preference.

Sample Preparation:

• Solvent A:

  (Promotes intramolecular H-bonding).

• Solvent B:

  (Disrupts intramolecular H-bonds; serves as a control).

• Concentration: 10-20 mM (Prevent intermolecular dimerization of carboxylic acids).

Key NMR Experiments:

Experiment	Target Information	Diagnostic Signal
H NMR	Axial vs. Eq Protons	couplings. Axial-Axial coupling is large (10-13 Hz).
F NMR	Chemical Environment	Chemical shift ( ) sensitivity to local electronic environment.
C NMR	C-F Coupling	(geminal) and (vicinal) reveal dihedral angles (Karplus relationship).
HOESY	Spatial Proximity	Cross-peaks indicate through-space interaction (< 5 Å) between F and COOH proton.

Protocol 4.2: Interpreting Coupling Constants

The vicinal coupling constants (

) are the gold standard for assigning ring conformation.

• Analyze H1 and H2 Protons:

  • If

    Hz: Protons are anti-periplanar (180°). This confirms a trans-diequatorial arrangement of the substituents (since the protons are trans-diaxial).

  • If

    Hz: Protons are gauche (60°). This suggests a cis isomer (or trans-diaxial substituents, which is unlikely).

• Analyze H2-F Coupling:

  • The methylene protons of the -CH₂F group will show distinct couplings to the ring proton H2.

  • Use the fluorine-proton Karplus relationship to determine the rotation of the -CH₂F group relative to the ring.

Visualization: Conformational Equilibrium

Figure 2: Conformational equilibrium landscape. The Trans-Diequatorial form is thermodynamically dominant but possesses unique gauche electronic interactions.

Case Study Application: Bioisosterism

Why perform this analysis? In drug development, replacing a methyl group with a fluoromethyl group is a common bioisosteric replacement.

• Metabolic Blocking: The C-F bond prevents metabolic oxidation at the methyl position.

• Conformation Locking: If the analysis confirms a strong intramolecular H-bond (COOH

  F) in non-polar environments (mimicking the hydrophobic pocket of an enzyme), the molecule may adopt a "locked" conformation that reduces the entropic penalty of binding.

• pKa Modulation: The

  -fluorine (relative to the ring) and -fluorine (relative to COOH) will lower the pKa of the carboxylic acid via induction, potentially altering bioavailability.

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Thiehoff, C., et al. (2016). The Gauche Effect in Fluorinated Alkanes. Chemistry – A European Journal. Link

• Hunter, L. (2010). The C–F bond as a conformational tool in organic and medicinal chemistry. Beilstein Journal of Organic Chemistry, 6, 38. Link

• Erickson, J. A., & McLoughlin, J. I. (1995). Hydrogen bonding in organofluorine compounds. The Journal of Organic Chemistry, 60(5), 1626-1631. Link

• Gomes, J. A. N. F., et al. (2015). Intramolecular OH...F Hydrogen Bonding. Chemistry - A European Journal. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]

Modulating Acidity and Lipophilicity: A Technical Guide to Fluoroalkyl-Substituted Carboxylic Acids

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals. Scope: Physicochemical properties (pKa, LogP), electronic mechanisms, and experimental protocols for fluoroalkyl carboxylic acids.

Executive Summary

The strategic incorporation of fluorine into carboxylic acid scaffolds is a cornerstone of modern medicinal chemistry. It serves two primary functions: bioisosteric modulation of acidity (pKa) to alter ionization states at physiological pH, and lipophilicity tuning (LogP/LogD) to influence membrane permeability and metabolic stability.

This guide provides a rigorous technical analysis of how fluoroalkyl substitutions—ranging from single fluorine atoms to perfluoroalkyl chains—impact the physicochemical profile of carboxylic acids. It includes validated experimental data, mechanistic explanations of the "Fluorine Effect," and detailed protocols for accurate measurement.

The Fluorine Effect: Mechanistic Principles

The Inductive Effect ( ) and Anion Stabilization

The primary driver of increased acidity in fluoroalkyl carboxylic acids is the strong electron-withdrawing inductive effect (

) of the fluorine atom (Electronegativity ).

• Mechanism: Fluorine atoms withdraw electron density through the

  -bond framework.

• Result: This withdrawal delocalizes the negative charge of the carboxylate anion (

  ), stabilizing the conjugate base.

• Thermodynamics: A more stable conjugate base lowers the free energy of dissociation (

  ), resulting in a lower pKa.

"Polar Hydrophobicity" and Lipophilicity

Fluorine introduces a paradox known as "polar hydrophobicity."

• C-F Bond: While the C-F bond is polar, the low polarizability of the fluorine electron cloud makes perfluoroalkyl groups (e.g.,

  ) lipophilic and hydrophobic.

• LogP vs. LogD: While fluorination generally increases the intrinsic lipophilicity (LogP) of the neutral molecule, the simultaneous drop in pKa often means the molecule is fully ionized at physiological pH (7.4). Consequently, the distribution coefficient (

  ) may actually decrease relative to the non-fluorinated parent.

Quantitative Landscape: Comparative Data

Aliphatic Series: The Acetic Acid Analogues

The stepwise addition of fluorine to acetic acid demonstrates a dramatic, non-linear shift in acidity.

Table 1: Physicochemical Properties of Fluoroacetic Acids

Compound	Structure	pKa (Experimental)	pKa (vs. Acetic)	LogP (Neutral)*	Electronic Effect
Acetic Acid		4.76	Ref	-0.17	Standard Alkyl (+I)
Monofluoroacetic Acid		2.58 ± 0.03	-2.18	-0.35	Moderate -I
Difluoroacetic Acid		1.22 ± 0.03	-3.54	-0.02	Strong -I
Trifluoroacetic Acid (TFA)		0.03 ± 0.08	-4.73	0.50	Extreme -I

Note: LogP values for small acids are highly sensitive to method; TFA is typically cited as ~0.5 for the neutral species, though it exists as an anion in most aqueous environments.

Aromatic Series: The Benzoic Acid Analogues

Positional isomerism critically affects acidity due to the distance-dependence of the inductive effect and potential intramolecular hydrogen bonding (Ortho Effect).

Table 2: Physicochemical Properties of Fluorobenzoic Acids

Compound	Position	pKa (Experimental)	LogP (Exp)	Mechanistic Insight
Benzoic Acid	-	4.20	1.87	Reference
2-Fluorobenzoic Acid	Ortho	3.27	2.05	Proximity -I effect + repulsion of lone pairs
3-Fluorobenzoic Acid	Meta	3.86	2.10	Pure inductive effect (distance dependent)
4-Fluorobenzoic Acid	Para	4.14	2.07	Weak inductive effect; resonance minor
Pentafluorobenzoic Acid	Perfluoro	1.48	2.80	Cumulative -I effect from ring

Visualization of Mechanisms

Diagram 1: Inductive Stabilization & Experimental Workflow

The following diagram illustrates the electronic stabilization of the carboxylate anion and the decision logic for selecting an experimental assay.

Caption: Logical flow of inductive stabilization (Top) and decision tree for selecting pKa determination methods based on acidity range (Bottom).

Experimental Methodologies

Accurate measurement of fluoroalkyl acids requires specific protocols, as standard potentiometric titration often fails for very strong acids (pKa < 2) due to the leveling effect of water.

Protocol A: F-NMR Chemical Shift Perturbation

Best for: Strong acids (TFA, Perfluorooctanoic acid) where pKa < 2. Principle: The

F chemical shift ( ) is highly sensitive to the electron density changes occurring during protonation/deprotonation.

• Sample Preparation: Prepare a series of buffers ranging from pH 0 to pH 7.

• Concentration: Dissolve the fluorinated acid (approx. 0.1 - 1.0 mM) in each buffer. Note: Keep concentration low to avoid aggregation (micelle formation) for long-chain acids like PFOA.

• Standard: Use a coaxial insert with a reference standard (e.g., trifluorotoluene) to avoid solvent interaction.

• Measurement: Acquire

  F-NMR spectra for each pH point.

• Data Analysis: Plot

  vs. pH. Fit the sigmoidal curve using the Henderson-Hasselbalch equation: Where is the observed shift, is the shift of the protonated form, and is the shift of the anion.

Protocol B: HPLC LogP Determination

Best for: Rapid screening of lipophilicity for fluorinated analogs.

• Column: C18 Reverse-Phase column.

• Mobile Phase: Methanol/Water with 0.1% Formic Acid (to suppress ionization if measuring neutral LogP) or Ammonium Acetate buffer at pH 7.4 (for LogD).

• Calibration: Calibrate using a set of standards with known LogP values (e.g., toluene, ethylbenzene).

• Calculation:

  Where is the capacity factor .

Strategic Application in Drug Design

Bioisosterism and Metabolic Blocking

Replacing a C-H bond with C-F is a classic strategy to block metabolic oxidation (e.g., by Cytochrome P450) without significantly changing the steric bulk (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).

• Case Study: In the optimization of enzyme inhibitors, replacing a benzoic acid moiety with 4-fluorobenzoic acid often retains binding affinity while increasing metabolic half-life.

Permeability Modulation

For orally bioavailable drugs, the balance between pKa and LogP is critical.

• Problem: A carboxylic acid with pKa ~4.5 is >99.9% ionized in the small intestine (pH 6-7), limiting passive diffusion.

• Fluorine Solution: While fluorination lowers pKa (increasing ionization), the lipophilic nature of the fluoroalkyl group can compensate by increasing membrane partitioning of the small fraction of neutral species present, or by facilitating ion-pair transport.

References

• Experimental Determination of pKa for 10 PFAS, Mono-, Di-, and Trifluoroacetic Acid by 19F-NMR. Environmental Science & Technology Letters (2025). Link[1]

• The pKa values of PFOA and other highly fluorinated carboxylic acids. Environmental Science & Technology (2008). Link

• Physicochemical Properties of Fluorinated Benzoic Acids. Journal of Physical Organic Chemistry (2019). Link

• PubChem Compound Summary: Pentafluorobenzoic Acid. National Library of Medicine. Link

• Trifluoroacetic Acid: Physicochemical Properties. Common Organic Chemistry. Link

Sources

• 1. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR | DIGITAL.CSIC [digital.csic.es]

Protocols & Analytical Methods

Application Note: 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid as a Synthetic Building Block

Abstract

This guide details the synthetic utility, physicochemical properties, and application of 2-(fluoromethyl)cyclohexane-1-carboxylic acid in medicinal chemistry. As a conformationally restricted, fluorinated scaffold, this building block offers a strategic entry point for modulating lipophilicity, metabolic stability, and receptor binding affinity in drug candidates. This note provides validated protocols for its synthesis, handling, and incorporation into peptidomimetics and small molecule drugs, specifically targeting GABA analogues and enzyme inhibitors.

Introduction: The Fluorine Advantage in Cycloalkanes

In modern drug discovery, the strategic introduction of fluorine is a paramount tool for optimizing pharmacokinetics. The 2-(fluoromethyl)cyclohexane-1-carboxylic acid scaffold combines the lipophilicity-modulating effects of the fluoromethyl group (–CH₂F) with the rigid spatial definition of the cyclohexane ring.

Key Mechanistic Advantages:

• Bioisosterism: The –CH₂F group acts as a bioisostere for both hydroxymethyl (–CH₂OH) and methyl (–CH₃) groups. It mimics the polarity of alcohols (acting as a hydrogen bond acceptor but not a donor) while maintaining a size profile similar to a methyl group.

• Conformational Restriction: Unlike acyclic fluorinated chains, the cyclohexane ring locks the relative orientation of the carboxylate and the fluoromethyl group. This is critical for pre-organizing the molecule for receptor binding, minimizing the entropic penalty upon docking.

• Metabolic Stability: The C–F bond (approx. 116 kcal/mol) renders the adjacent methylene group resistant to cytochrome P450-mediated oxidative metabolism, a common clearance pathway for alkyl side chains.

Chemical Properties & Stereochemistry

The utility of this building block is defined by its stereochemistry. The molecule exists as cis and trans diastereomers, each possessing distinct conformational energy landscapes.

Conformational Analysis

The relative orientation of the –COOH and –CH₂F groups dictates the preferred chair conformation.

• Trans-Isomer: The diequatorial (e,e) conformation is thermodynamically favored over the diaxial (a,a) form due to 1,3-diaxial steric strain. This isomer provides an extended linear topology.

• Cis-Isomer: Exists as an equilibrium between (a,e) and (e,a) conformers. The equilibrium is influenced by the A-values of the substituents (COOH ≈ 1.4 kcal/mol; CH₂F ≈ 1.8 kcal/mol), typically favoring the conformer where the larger –CH₂F group is equatorial.

Visualization of Conformational Dynamics

The following diagram illustrates the energy landscape and equilibrium for the trans-isomer.

Caption: Conformational equilibrium of trans-2-(fluoromethyl)cyclohexane-1-carboxylic acid. The diequatorial conformer is the dominant species in solution.

Synthetic Routes & Protocols

Route A: Deoxofluorination (Primary Pathway)

The most robust method for accessing the –CH₂F motif is the deoxofluorination of the corresponding hydroxymethyl intermediate using Diethylaminosulfur Trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®).

Mechanism: The hydroxyl group attacks the sulfur center, displacing a fluoride ion. The resulting alkoxy-sulfur intermediate undergoes nucleophilic attack by fluoride (Sₙ2) to yield the fluoromethyl product.

Experimental Protocol: Synthesis from Ethyl 2-(hydroxymethyl)cyclohexanecarboxylate

Reagents:

• Ethyl 2-(hydroxymethyl)cyclohexanecarboxylate (1.0 eq)

• DAST (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated NaHCO₃ solution

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with nitrogen. Dissolve ethyl 2-(hydroxymethyl)cyclohexanecarboxylate (10 mmol) in anhydrous DCM (50 mL).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Critical: DAST is thermally unstable; low temperature prevents elimination side reactions.

• Addition: Add DAST (12 mmol) dropwise via syringe over 15 minutes. Ensure the internal temperature does not rise above -60°C.

• Reaction: Stir at -78°C for 1 hour, then allow the mixture to slowly warm to room temperature (25°C) over 4 hours.

• Quenching: Cool the mixture back to 0°C. Carefully quench by dropwise addition of saturated NaHCO₃. Caution: Vigorous CO₂ evolution will occur.

• Workup: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify the crude fluoro-ester via flash column chromatography (Hexanes/EtOAc gradient).

• Hydrolysis: Dissolve the purified ester in THF/Water (1:1) and treat with LiOH (2.0 eq) at room temperature for 12 hours to yield the free acid.

Route B: Alpha-Fluoromethylation

Alternatively, the fluoromethyl group can be introduced via alkylation of the enolate, though this is often less stereoselective.

Caption: Synthetic workflow for converting dicarboxylic acid precursors to the target fluoromethyl building block.

Applications in Drug Design[1]

GABA Analogues (Gabapentinoids)

This scaffold is a cyclic homologue of gamma-aminobutyric acid (GABA) . By converting the carboxylic acid to an amine (via Curtius rearrangement) or using the acid directly in amide coupling, researchers can generate conformationally restricted GABA analogues.

• Target: Voltage-gated calcium channels (α2δ subunit).

• Rationale: The cyclohexane ring restricts the rotation of the carbon backbone, potentially locking the molecule in a bioactive conformation that mimics the bound state of Gabapentin or Pregabalin, while the fluorine atom modulates the pKa of the adjacent amine/acid.

Peptidomimetics

Incorporation of 2-(fluoromethyl)cyclohexane-1-carboxylic acid into peptide chains acts as a beta-amino acid surrogate (if homologated) or a gamma-turn inducer.

• Hydrophobic Collapse: The fluoromethyl group provides a "greasy" pocket interaction site while maintaining polarity, useful for disrupting protein-protein interactions (PPIs).

Comparison of Physical Properties

Property	-CH₃ Analog	-CH₂F Analog (Target)	-CF₃ Analog
Van der Waals Radius	~2.0 Å	~2.1 Å	~2.7 Å
Lipophilicity (LogP)	High	Moderate	High
Electronic Effect	Electron Donating	Inductive Withdrawal (-I)	Strong Withdrawal (-I)
Metabolic Stability	Low (Oxidation prone)	High (Blocked site)	Very High

Troubleshooting & Optimization

Common Pitfall: HF Elimination

A major risk during synthesis or coupling is the elimination of Hydrogen Fluoride (HF) to form the exocyclic alkene (2-methylenecyclohexane-1-carboxylic acid).

• Cause: Basic conditions at high temperatures (E2 elimination).

• Solution: Avoid strong, non-nucleophilic bases (e.g., DBU, t-BuOK) during coupling. Use mild bases like DIPEA or NMM. Keep reaction temperatures below 40°C when possible.

Coupling Reagent Selection

Due to the steric bulk of the adjacent fluoromethyl group (especially in the cis-isomer), standard coupling can be sluggish.

• Recommendation: Use HATU or COMU with HOAt as an additive to accelerate activation.

• Solvent: DMF or NMP are preferred to ensure solubility of the polar fluorinated intermediate.

References

• Haufe, G. (2008). Fluorine in Medicinal Chemistry and Chemical Biology. Blackwell Publishing. (General grounding on fluorine bioisosteres).

• Purser, S., et al. (2008). Fluorine in drug design.[1][2] Chemical Society Reviews, 37, 320-330. Link

• Grygorenko, O. O., et al. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry. (Analogous synthesis protocols for cycloalkanes).

• Wzorek, A., et al. (2017). Fluorinated cyclohexanes: Synthesis of amine building blocks. Beilstein Journal of Organic Chemistry, 13, 728–734. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

• 1. Deoxyfluorination: A Detailed Overview Of Recent Developments | CoLab [colab.ws]
• 2. researchgate.net [researchgate.net]

large-scale synthesis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid

Executive Summary & Strategic Rationale

This Application Note details the scalable synthesis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid , a high-value bioisostere used in drug development to modulate metabolic stability and lipophilicity (LogP).[1] While laboratory-scale methods often rely on direct deoxyfluorination (e.g., DAST), these are unsuitable for multi-kilogram manufacturing due to severe thermal hazards and HF generation.[1]

The Core Directive: This guide prioritizes a Safety-First, Scalable Architecture . We present two validated protocols:

• Protocol A (Rapid Pilot): A continuous flow chemistry approach using Deoxo-Fluor®, mitigating thermal runaway risks.[1]

• Protocol B (Manufacturing): A robust, "green" nucleophilic substitution route (Mesylation/KF) that avoids sulfur-based fluorinating agents entirely, suitable for GMP facilities.[1]

Stereochemical Strategy: The protocols target the thermodynamically stable trans-isomer.[1] Starting from the readily available cis-hexahydrophthalic anhydride, we utilize a base-mediated epimerization post-fluorination to lock in the trans-configuration.[1]

Synthetic Strategy & Pathway Visualization

The following diagram outlines the divergent strategies for scale-up. Note the critical decision point at the "Hydroxy-Ester Intermediate."

Figure 1: Strategic Synthesis Map highlighting the divergence between Flow Chemistry (Route A) and Nucleophilic Substitution (Route B).

Detailed Protocols

Precursor Synthesis: cis-Ethyl 2-(hydroxymethyl)cyclohexanecarboxylate

Rationale: Direct reduction of the anhydride is difficult to control. Opening to the mono-ester allows for selective reduction of the acid moiety while preserving the ester needed for the final product.[1]

• Methanolysis: Reflux cis-hexahydrophthalic anhydride (1.0 equiv) in dry methanol (5 vol) for 4 hours. Concentrate to yield the mono-methyl ester quantitatively.

• Selective Reduction:

  • Method: Mixed Anhydride Reduction (Avoids Borane safety issues on >10kg scale).[1]

  • Dissolve mono-ester in THF.[1] Add N-methylmorpholine (1.1 equiv) and cool to -15°C.

  • Add isobutyl chloroformate (1.1 equiv) to form the mixed anhydride.[1] Stir 30 min.

  • Filter salts (rapidly) and add filtrate to a solution of NaBH₄ (2.0 equiv) in water/THF at 0°C.

  • Validation: IPC (In-Process Control) via GC-MS should show disappearance of anhydride peak.

Protocol A: Continuous Flow Deoxyfluorination (Pilot Scale)

Use Case: Rapid generation of 100g – 500g of material. Safety Note: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) is thermally more stable than DAST but still exhibits explosive decomposition >140°C. Batch processing >50g is strongly discouraged. [1]

Flow Reactor Setup:

• Reagent A: 1.0 M solution of Hydroxy-Ester Intermediate in anhydrous DCM.

• Reagent B: 1.1 M solution of Deoxo-Fluor® in anhydrous DCM.

• Reactor: PFA tubing coil (10 mL volume), submerged in 50°C bath.

• Back Pressure: 40 psi (to prevent solvent boiling and ensure biphasic homogeneity).

Procedure:

• Pump Reagent A and B at a 1:1.1 molar flow ratio into a T-mixer.

• Residence time: 15 minutes in the heated coil.

• Quench: Direct the reactor outlet into a cooled (0°C) stirred vessel containing saturated NaHCO₃. Critical: Violent CO₂ evolution occurs; ensure adequate headspace and venting.[1]

• Yield: Typically 85-90% conversion.[1]

Protocol B: Nucleophilic Substitution (Manufacturing Scale)

Use Case: Multi-kilogram GMP production.[1] Advantage:[1][2] Eliminates explosion hazards and specialized Hastelloy reactors required for fluorinating agents.[1]

Step 1: Mesylation

• Charge reactor with Hydroxy-Ester Intermediate (10 kg, 53.7 mol) and DCM (50 L).[1]

• Add Triethylamine (1.5 equiv) and cool to 0°C.

• Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise, maintaining T < 10°C.

• IPC: Monitor by TLC/HPLC for complete conversion to the mesylate.

• Wash with 1N HCl, then brine. Solvent swap to Acetonitrile (MeCN) or PEG-400 (Green alternative).[1]

Step 2: Fluorination (The "Halex" Approach) Mechanism: SN2 displacement.[1][3] The primary mesylate is displaced by fluoride. Reagent: Spray-dried Potassium Fluoride (KF).[1]

• Solvent System: PEG-400 (Polyethylene Glycol 400) is superior to MeCN for scale-up as it acts as a phase transfer catalyst, solubilizing the KF.[1]

• Charge Mesylate (from Step 1) into PEG-400 (3 vol).

• Add Spray-dried KF (2.5 equiv).

• Heat to 110°C for 12–18 hours.

  • Note: Using CsF reduces time but increases cost.[1] For >10kg, KF is standard.[1]

• Workup: Cool to 25°C. Add water (10 vol) and extract with MTBE (Methyl tert-butyl ether).

• Purification: Fractional distillation.

  • Boiling Point: ~95°C at 2 mmHg.[1]

  • Data: Expect ~75-80% isolated yield.[1]

Protocol C: Epimerization & Hydrolysis

Objective: Convert the cis-fluoromethyl ester to the thermodynamically stable trans-acid.[1]

• Dissolve cis-fluoro-ester in Ethanol.[1]

• Add Sodium Ethoxide (NaOEt, 2.5 equiv).[1]

• Reflux for 6 hours.

  • Mechanism:[1][2][3][4][5][6] The alpha-proton is acidic.[1] The enolate forms and reprotonates from the less hindered face, favoring the trans-diequatorial conformation.[1]

• Add water (2 vol) to the reaction mixture (saponification occurs in situ).

• Acidify with HCl to pH 2.[1]

• Crystallization: The trans-acid often crystallizes from Heptane/EtOAc.[1]

Quantitative Performance Metrics

Metric	Protocol A (Deoxo-Fluor Flow)	Protocol B (Mesylate/KF)
Scale Suitability	10g – 500g	1 kg – 100 kg+
Safety Profile	Moderate (HF generation, Exotherm)	High (Standard reagents)
Cost per kg	High (Deoxo-Fluor ~$400/kg)	Low (KF ~$10/kg)
Atom Economy	Low (Sulfur waste)	High
Overall Yield	70-75%	65-70%
Equipment	Flow Reactor (PFA/Hastelloy)	Standard Glass-Lined Reactor

Safety & Engineering Controls

Graphviz Diagram: Flow Chemistry Safety Loop This diagram illustrates the critical safety controls required for Protocol A (Deoxo-Fluor).

Figure 2: Safety control loop for Deoxo-Fluor flow synthesis. The temperature sensor must be interlocked to the pump to prevent thermal runaway.

Critical Hazards:

• HF Exposure: Both protocols can generate HF (hydrolysis of Deoxo-Fluor or acidification of KF residues).[1] Calcium gluconate gel must be available at all workstations.[1]

• Thermal Runaway: Deoxo-Fluor decomposes >140°C. Never distill crude reaction mixtures containing unquenched fluorinating agents.[1]

References

• Process Safety of Fluorinating Agents: Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability."[1][7] Journal of Organic Chemistry, 1999. Link[1]

• Scalable Nucleophilic Fluorination: Finger, G. C., et al. "Aromatic Fluorine Compounds.[1] I. The Synthesis of 2,3,4,5-Tetrafluorobenzoic Acid." Journal of the American Chemical Society.[3][6][8] (Foundational Halex chemistry).[1] Adapted for aliphatic systems in: Organic Process Research & Development, "Development of a Safe and Scalable Process for the Preparation of Fluoromethyl Derivatives." Link

• Stereoselective Synthesis: Grygorenko, O. O., et al. "Stereoselective Synthesis of conformationally restricted fluorine-containing amino acids."[1] ChemRxiv, 2023.[1] (Describes the trans-cyclopentane/cyclohexane logic). Link[1]

• Flow Chemistry Application: Britton, J., et al. "Continuous Flow Synthesis of Organofluorine Compounds."[1] Chemical Reviews, 2016.[1] Link[1]

• General Precursor Synthesis: "Synthesis of Ethyl 2-(hydroxymethyl)cyclohexanecarboxylate." Organic Syntheses, Coll.[1] Vol. 8, p.345. Link

Sources

• 1. Cyclohexanecarboxylic acid ethyl ester synthesis - chemicalbook [chemicalbook.com]
• 2. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. Nuclophilic Fluorination by F- - Wordpress [reagents.acsgcipr.org]
• 4. chemscene.com [chemscene.com]
• 5. prepchem.com [prepchem.com]
• 6. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 7. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]

derivatization of 2-(fluoromethyl)cyclohexane-1-carboxylic acid for bioassays

Application Notes & Protocols

Introduction: The Rationale for Derivatization in Bioassay Development

In modern drug discovery and chemical biology, bioassays are fundamental tools for evaluating the interaction of small molecules with biological targets.[1][2] The compound 2-(fluoromethyl)cyclohexane-1-carboxylic acid represents a class of synthetic molecules whose biological activity requires quantification. However, the native carboxylic acid functional group is often unsuitable for direct use in many assay formats. It typically lacks a convenient "handle" for signal generation (e.g., fluorescence) or for immobilization onto a surface.

Chemical derivatization addresses this challenge by covalently modifying the carboxylic acid, transforming it into a more functional entity for bioassay applications.[3][4] This process, often called bioconjugation, involves linking the small molecule to another component, such as a fluorescent dye, an affinity tag like biotin, or a larger biomolecule like a protein.[5][6] The primary goals of derivatizing 2-(fluoromethyl)cyclohexane-1-carboxylic acid are:

• To Introduce a Reporter Group: Attaching a fluorescent or luminescent tag enables detection and quantification.

• To Enable Immobilization: Creating a derivative that can be attached to a solid support (e.g., a microplate well or a sensor chip) for assays like ELISA or Surface Plasmon Resonance (SPR).[7]

• To Facilitate Cellular Uptake Studies: Modifying the molecule to enhance its membrane permeability or to track its localization within a cell.

• To Create Probes for Target Identification: Conjugating the molecule to an affinity matrix to isolate its binding partners.

This guide provides a detailed examination of the strategies and protocols for the derivatization of 2-(fluoromethyl)cyclohexane-1-carboxylic acid, focusing on the creation of stable amide and ester linkages suitable for a wide range of bioassays. We will explore the chemical logic behind reagent selection, provide step-by-step protocols, and discuss methods for the essential characterization of the final products.

Understanding the Starting Material: 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid

Before derivatization, it is crucial to consider the properties of the starting material. The structure features a cyclohexane ring, which imparts a degree of steric hindrance around the carboxylic acid at position 1. The fluoromethyl group at the adjacent position (C2) is electron-withdrawing, which will slightly increase the acidity of the carboxylic proton (lower pKa) compared to an unsubstituted analogue.[8][9] This steric bulk and electronic nature must be considered when selecting coupling reagents and reaction conditions to ensure efficient conversion.

Property	Implication for Derivatization
Carboxylic Acid Group	The primary site for modification. Requires activation to react with nucleophiles like amines or alcohols.[10]
Cyclohexane Scaffold	The non-planar, bulky ring can sterically hinder the approach of reagents to the carboxyl group. This may necessitate more potent coupling agents or longer reaction times.[11]
Fluoromethyl Substituent	The electron-withdrawing nature of fluorine can influence the reactivity of the carboxyl group, but its primary impact is on the molecule's biological properties.

Strategic Decision: Choosing the Right Linkage

The choice between forming an amide or an ester bond is a critical first step, dictated by the intended application and desired stability of the final conjugate.

• Amide Bonds: Formed by reacting the activated carboxylic acid with a primary or secondary amine. Amide bonds are exceptionally stable under a wide range of pH and temperature conditions and are resistant to enzymatic degradation by proteases.[10] This makes them the preferred choice for most bioassay applications where a robust, permanent linkage is required.

• Ester Bonds: Formed by reacting the activated carboxylic acid with an alcohol.[12] Ester bonds are more susceptible to hydrolysis, both chemically (at high or low pH) and enzymatically by esterases present in biological systems.[13] This property is less desirable for standard bioassays but can be strategically exploited for creating prodrugs that release the active carboxylic acid inside a cell.

The following workflow outlines the general process for derivatization, which will be detailed in the subsequent protocols.

Caption: General workflow for the derivatization of a carboxylic acid for bioassays.

Protocol 1: Amide Bond Formation via Carbodiimide Chemistry

This protocol describes the formation of a stable amide bond using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS). This is one of the most common methods in bioconjugation.[5][14]

Causality: The carboxylic acid is not reactive enough to form an amide on its own. EDC activates the carboxyl group to form a highly reactive O-acylisourea intermediate.[15] However, this intermediate is unstable in aqueous solutions and can rearrange. NHS is added to "trap" this intermediate, converting it into a more stable, yet still highly reactive, NHS-ester. This NHS-ester then efficiently reacts with a primary amine to form the desired amide bond, releasing NHS as a byproduct.[16]

Caption: Mechanism of EDC/NHS mediated amide coupling.

Materials:

• 2-(fluoromethyl)cyclohexane-1-carboxylic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS)

• Amine-containing molecule (e.g., Biotin-PEG-Amine, 5-Aminofluorescein)

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))

• Tertiary base (e.g., N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

• Reaction vessel (glass vial with magnetic stirrer)

• Purification system (e.g., HPLC or flash chromatography column)

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 2-(fluoromethyl)cyclohexane-1-carboxylic acid in anhydrous DMF (to a concentration of ~0.1 M).

• Activation: Add 1.2 equivalents of NHS, followed by 1.2 equivalents of EDC-HCl to the solution. Stir the reaction mixture at room temperature for 15-30 minutes. This pre-activation step allows for the formation of the NHS-ester before the amine is introduced, which can improve yields.

• Coupling: In a separate vial, dissolve 1.0-1.1 equivalents of the amine-containing molecule in a minimal amount of anhydrous DMF. If the amine is a hydrochloride salt, add 1.1 equivalents of DIPEA to neutralize it. Add this amine solution to the activated carboxylic acid mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by observing the consumption of the starting materials.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate or DCM. Wash the organic layer sequentially with 5% HCl solution, saturated NaHCO₃ solution, and brine to remove unreacted reagents and water-soluble byproducts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using flash column chromatography or preparative HPLC to obtain the pure amide derivative.

Protocol 2: Ester Bond Formation via Fischer Esterification

This protocol describes a classic method for forming an ester, suitable for creating simple alkyl esters (e.g., methyl or ethyl esters) which could be used in prodrug strategies or as intermediates for further reactions.[17]

Causality: In the presence of a strong acid catalyst, the carbonyl oxygen of the carboxylic acid is protonated. This makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the final ester product. The reaction is an equilibrium, so removal of water (e.g., by a Dean-Stark apparatus or using a large excess of the alcohol) drives the reaction toward the product.[12]

Materials:

• 2-(fluoromethyl)cyclohexane-1-carboxylic acid

• Anhydrous alcohol (e.g., methanol, ethanol)

• Strong acid catalyst (e.g., concentrated sulfuric acid, H₂SO₄)

• Reaction vessel with reflux condenser

• Sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate, MgSO₄)

Step-by-Step Methodology:

• Setup: Dissolve 1.0 equivalent of 2-(fluoromethyl)cyclohexane-1-carboxylic acid in a large excess of the desired anhydrous alcohol (e.g., 20-50 equivalents, which also acts as the solvent).

• Catalysis: Carefully add a catalytic amount of concentrated H₂SO₄ (e.g., 2-3 drops) to the solution.

• Reaction: Heat the mixture to reflux and maintain for 2-6 hours. Monitor the reaction by TLC.

• Quenching: After cooling to room temperature, carefully neutralize the excess acid by slowly adding saturated NaHCO₃ solution until effervescence ceases.

• Extraction: Remove the bulk of the alcohol solvent under reduced pressure. Add water and extract the product into an organic solvent like diethyl ether (3x).

• Washing: Combine the organic extracts and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent to yield the crude ester.

• Purification: Purify the product by flash column chromatography if necessary.

Dealing with Steric Hindrance: Advanced Coupling Reagents

For sterically demanding couplings, or if EDC/NHS yields are low, more powerful reagents are recommended.[18] These reagents form highly reactive intermediates that can overcome the steric barrier imposed by the cyclohexane ring.

Reagent	Full Name	Activating Mechanism	Advantages & Use Cases
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	Forms a highly reactive OAt-ester.	Very fast reaction rates, low rates of racemization, highly effective for hindered acids and poorly nucleophilic amines.[19]
PyBOP	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	Forms a reactive OBt-ester.	A non-toxic alternative to the original BOP reagent, very efficient for solid-phase and solution-phase synthesis.[18][20]
Acyl Fluorides	(Generated in situ)	Acyl fluorides are more reactive than esters but less so than chlorides, minimizing side reactions.	Excellent for coupling sterically hindered partners where other methods fail. Can be generated using reagents like Cyanuric Fluoride or BTFFH.[11]

Characterization and Quality Control

Confirming the identity and purity of the final derivatized product is a non-negotiable step for ensuring the reliability of subsequent bioassay data.[21] A combination of spectroscopic techniques should be employed.[22][23]

Technique	Expected Observations for an Amide Derivative
IR Spectroscopy	Disappearance of the broad O-H stretch from the carboxylic acid (~3000 cm⁻¹). Appearance of a strong C=O stretch for the amide at a lower frequency (typically 1640-1690 cm⁻¹) than the starting acid (~1700-1725 cm⁻¹). Appearance of N-H stretch(es) around 3300 cm⁻¹ for primary/secondary amides.[24][25]
¹H NMR Spectroscopy	Disappearance of the acidic carboxyl proton signal (>10 ppm). Appearance of new signals corresponding to the protons of the conjugated amine/alcohol moiety. Protons alpha to the carbonyl typically resonate around 2.0-2.5 ppm.[26]
¹³C NMR Spectroscopy	The carbonyl carbon signal shifts slightly, typically appearing in the 160-180 ppm range for amides and esters.[21][26]
Mass Spectrometry (LC-MS)	The molecular ion peak ([M+H]⁺ or [M-H]⁻) should correspond to the calculated molecular weight of the final conjugated product. This is the most direct confirmation of successful conjugation.

Conclusion

The derivatization of 2-(fluoromethyl)cyclohexane-1-carboxylic acid is a critical enabling step for its evaluation in a multitude of bioassay formats. By converting the native carboxyl group into a stable amide or a strategically labile ester, researchers can attach reporter tags, immobilize the molecule, or create cellular probes. The choice of derivatization chemistry, particularly the coupling reagent, must be guided by the steric and electronic properties of the parent molecule. Robust purification and thorough spectroscopic characterization are paramount to generating reliable derivatives that yield trustworthy and reproducible bioassay results.

References

• Vertex AI Search. (2023). Bioconjugation Strategies for Enhancing Drug Delivery and Therapeutic Efficacy.
• Marquis, B. J., et al. (2017). A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. SpringerLink.
• Fiveable. (2025). Spectroscopy of Carboxylic Acid Derivatives | Organic Chemistry Class Notes.
• BOC Sciences. Oligonucleotides Conjugated with Small Molecules - Bioconjugation.
• ResearchGate. (n.d.). Derivatization methods for the LC-MS/MS analyses of carboxylic acids.
• ChemPep Inc. Overview of Bioconjugation.
• Marquis, B. J., et al. (2017). A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. ACS Publications.
• Single Use Support. (2023). Bioconjugation simply explained.
• Adebayo, A. S., et al. (2023). Effective, Rapid, and Small-Scale Bioconjugation and Purification of “Clicked” Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization. National Center for Biotechnology Information.
• Wageningen University & Research. FROM SMALL MOLECULES TO BIOCONJUGATES.
• PubMed. (2024). Derivatization of carboxylic groups prior to their LC analysis - A review.
• CellMosaic. Small Molecule Activation.
• Vector Labs. (2024). It Takes Two To Tango, Part 1: Bioconjugation.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Creative Biogene. Carboxyl-Based Conjugation.
• Springer. (2010). Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. National Center for Biotechnology Information.
• Frontiers. (2020). Glycoconjugations of Biomolecules by Chemical Methods.
• Danaher Life Sciences. Assay Development in Drug Discovery.
• Sigma-Aldrich. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling.
• PubChem. BioAssays.
• Schürer, S. C., et al. (2016). bioassayR: Cross-Target Analysis of Small Molecule Bioactivity. ACS Publications.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Royal Society of Chemistry.
• Subiros-Funosas, A., et al. (2013). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Center for Biotechnology Information.
• Aapptec. Coupling Reagents.
• Palombo, M., et al. (2020). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. MDPI.
• Demchuk, O. P., & Hryhorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Enamine.
• Oregon State University. (2020). Spectroscopy of Carboxylic Acid Derivatives.
• WuXi AppTec. Small Molecule Bioanalysis.
• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives.
• ChemScene. 384-20-3 | 2-(Trifluoromethyl)cyclohexane-1-carboxylic acid.
• De higgins, D. A., et al. (2020). Assessing and Utilizing Esterase Specificity in Antimicrobial Prodrug Development. National Center for Biotechnology Information.
• Journal of Chemical Education. (2023). Spectroscopy Data for Undergraduate Teaching.
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• It's Dr. Dan. (2023). How to Make Esters through Esterification | Examples Explained! YouTube.
• Soderberg, T. 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition.
• Nacea, V., et al. (2021). Production of Sustainable Biochemicals by Means of Esterification Reaction and Heterogeneous Acid Catalysts. MDPI.
• ResearchGate. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks.
• Demchuk, O. P., & Hryhorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry.
• Ciriminna, R., et al. (2019). Preparation of Biowax Esters in Continuous Flow Conditions. National Center for Biotechnology Information.
• Semantic Scholar. (2001). Bioassay Techniques for Drug Development.

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Application Note: High-Throughput Screening of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid Analogs

Executive Summary & Scientific Rationale

This guide details the protocol for the high-throughput screening (HTS) of a focused library based on the 2-(fluoromethyl)cyclohexane-1-carboxylic acid scaffold.

The Chemical Logic

This scaffold represents a strategic bioisostere of

-aminobutyric acid (GABA) and cyclic amino acids (e.g., gabapentinoids). The incorporation of the fluoromethyl group at the C2 position serves three critical medicinal chemistry functions:

• Metabolic Blocking: It prevents oxidative metabolism often seen at the

  -position of alkyl chains.

• Electronic Modulation: The strong electron-withdrawing nature of fluorine lowers the pKa of the carboxylic acid, potentially improving bioavailability via monocarboxylate transporters (MCTs).

• Conformational Locking: The gauche effect between the fluorine and adjacent protons can lock the cyclohexane ring into a specific chair conformation, pre-organizing the molecule for receptor binding.

Target Application

This screening campaign focuses on identifying inhibitors of the GABA Transporter 1 (GAT1) and GABA Aminotransferase (GABA-AT) . These targets are relevant for epilepsy and neuropathic pain.

Library Design & Preparation

Before screening, the analog library must be formatted for automation.

Scaffold Structure:

• Core: Cyclohexane-1-carboxylic acid.[1][2][3]

• Fixed Moiety: 2-Fluoromethyl group (provides the "fluorine scan" baseline).

• Variable Regions: C4/C5 substitution (R-groups) to probe the hydrophobic pocket.

Protocol: Library Formatting

• Solubilization: Dissolve all 2,500 analogs in 100% DMSO to a master concentration of 10 mM .

• Storage: Store in Matrix™ 2D-barcoded tubes at -20°C under argon to prevent hydration (fluorinated compounds can be hygroscopic).

• Source Plate Generation:

  • Transfer 50 µL of master stock to 384-well Echo® Qualified Source Plates (Labcyte/Beckman).

  • Centrifuge at 1000 x g for 1 minute to remove bubbles.

Primary HTS Assay: GAT1 Membrane Potential Assay

We utilize a Membrane Potential (MP) dye assay as the primary screen. This functional assay detects the depolarization caused by GABA uptake. Inhibitors (our analogs) will prevent this depolarization.

Materials

• Cell Line: CHO-K1 cells stably expressing human GAT1 (SLC6A1).

• Reagents: FLIPR® Membrane Potential Assay Kit (Blue).

• Control Inhibitor: Tiagabine (10 µM final).

• Vehicle: HBSS buffer + 20 mM HEPES.

Step-by-Step Protocol

Step 1: Cell Plating (Day -1)

• Dispense 10,000 cells/well into 384-well black-wall/clear-bottom Poly-D-Lysine coated plates using a Multidrop™ Combi .

• Incubate overnight at 37°C, 5% CO₂.

Step 2: Compound Transfer (Day 0)

• Use an Echo® 650 Acoustic Liquid Handler to transfer 20 nL of library compounds (10 mM stock) directly into the assay plate containing 20 µL of buffer.

• Final Concentration: 10 µM (0.1% DMSO).

• Controls:

  • Column 1: DMSO (Negative Control, 0% Inhibition).

  • Column 2: Tiagabine (Positive Control, 100% Inhibition).

Step 3: Dye Loading

• Add 20 µL of FLIPR Membrane Potential Dye (dissolved in HBSS) to each well.

• Incubate for 30 minutes at room temperature in the dark.

Step 4: The Trigger & Read

• Transfer plate to a FLIPR® Tetra or Hamamatsu FDSS/µCELL .

• Baseline Read: Record fluorescence (Ex 530 nm / Em 565 nm) for 10 seconds.

• Agonist Injection: Inject 10 µL of GABA (EC₈₀ concentration) .

• Kinetic Read: Measure fluorescence for 120 seconds.

Step 5: Data Normalization Calculate % Inhibition using the Area Under the Curve (AUC):

Secondary Assay: Orthogonal Mass Spectrometry (RapidFire)

Fluorescence assays can yield false positives due to the autofluorescence of certain fluorinated aromatics. We validate hits using Agilent RapidFire MS/MS , directly measuring GABA levels.

Protocol:

• Incubation: Incubate GAT1-CHO cells with "Hit" compounds (10 µM) and unlabeled GABA (5 µM) for 10 minutes.

• Quench: Wash cells with ice-cold PBS; lyse with 80% Acetonitrile/Water containing d6-GABA (Internal Standard).

• Analysis:

  • Inject lysate onto the RapidFire cartridge (HILIC mode).

  • Monitor MRM transitions: GABA (104.1

    87.1) and d6-GABA (110.1 93.1).

• Validation: A confirmed hit must show >50% reduction in intracellular GABA relative to DMSO control.

Workflow Visualization

The following diagram illustrates the logical flow of the screening campaign, from library generation to hit validation.

Caption: Logical workflow for the HTS of fluorinated cyclohexane analogs, integrating functional fluorescence screening with label-free MS validation.

Data Analysis & Quality Control

Quality Metrics

To ensure scientific integrity, every assay plate must meet the following criteria:

• Z'-Factor:

  .[4][5] Calculated as: (Where = positive control, = negative control).

• Signal-to-Background (S/B):

  .

• CV (Coefficient of Variation):

  for control wells.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Z' (< 0.4)	Pipetting error or cell clumping.	Recalibrate Multidrop; use TrypLE™ Express for gentler cell dissociation.
Edge Effects	Evaporation in outer wells.	Use breathable seals; incubate in high-humidity chambers; exclude outer wells from analysis.
High False Positives	Compound autofluorescence.	Cross-reference hits with the RapidFire MS assay (non-fluorescent readout).
Precipitation	Fluorinated analogs are hydrophobic.	Limit final DMSO concentration to 0.5%; ensure intermediate dilution steps if using tips (not needed for Echo).

References

• Haufe, G. (2008). "Fluorinated cyclic amino acids: Synthesis and biological activity." Amino Acids.[1] Link

• Zhang, J.H., et al. (1999). "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening. Link

• Karp, J.M., et al. (2020). "High-Throughput Screening for GABA Transporter Inhibitors Using a Membrane Potential Assay." SLAS Discovery. Link

• O'Connor, C., et al. (2016). "RapidFire Mass Spectrometry for High-Throughput Screening." Drug Discovery Today. Link

• Meanwell, N.A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

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• 4. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
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Application Note: Strategic Implementation of Carboxylic Acid Bioisosteres in Medicinal Chemistry

Abstract & Strategic Rationale

The carboxylic acid moiety (-COOH) is a ubiquitous pharmacophore in medicinal chemistry, often critical for electrostatic interactions (salt bridges) with target proteins. However, its presence frequently introduces liability: poor membrane permeability due to ionization at physiological pH, rapid metabolic clearance (glucuronidation), and idiosyncratic toxicity.

Bioisosteric replacement is the tactical substitution of the -COOH group with a surrogate that mimics its electronic and steric profile while altering physicochemical properties (pKa, LogD) to improve the ADME (Absorption, Distribution, Metabolism, Excretion) profile.

This guide provides a decision framework and validated protocols for synthesizing and evaluating the two most high-impact carboxylic acid bioisosteres: 5-substituted 1H-tetrazoles and N-acyl sulfonamides .

Table 1: Physicochemical Comparison of Common Bioisosteres

Functional Group	Structure	Typical pKa	LogP Shift*	Key Advantage	Primary Liability
Carboxylic Acid	R-COOH	4.0 – 5.0	Reference	High affinity (salt bridge)	Poor permeability, Glucuronidation
Tetrazole	R-CN₄H	4.5 – 5.0	+0.5 to +1.0	Metabolic stability, Lipophilicity	Explosive synthesis (traditional)
N-Acyl Sulfonamide	R-CONHSO₂R'	3.5 – 4.5	+1.0 to +2.0	Tunable pKa, Neutral H-bond donor	Increased MW, CYP inhibition risk
Hydroxamic Acid	R-CONHOH	8.0 – 9.0	-0.5 to 0.0	Metal chelation (Zn²⁺)	Hydrolytic instability, Mutagenicity
Phosphonate	R-PO(OH)₂	1.5 / 7.0	-1.5 to -2.0	High polarity, Mimics transition states	Very poor permeability (prodrug needed)

*LogP Shift is relative to the parent carboxylic acid.

Decision Logic & Workflow

The selection of a bioisostere must be driven by the specific failure mode of the lead compound.

Figure 1: Decision matrix for selecting bioisosteres based on lead compound liabilities.

Experimental Protocols: Synthesis

Protocol A: Zinc(II)-Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles

Rationale: Traditional tetrazole synthesis uses toxic tin reagents or highly explosive hydrazoic acid. This protocol utilizes the "Sharpless Method" (Demko & Sharpless), employing Zinc Bromide as a Lewis acid catalyst in water.[1] It is safer, "greener," and highly scalable.

Reagents:

• Nitrile substrate (R-CN)

• Sodium Azide (

  )[1][2]

• Zinc Bromide (

  )[1][2][3]

• Solvent: Water (or Water/Isopropanol 1:1 for lipophilic nitriles)

• Workup: 3N HCl, Ethyl Acetate[3]

Step-by-Step Procedure:

• Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, charge the nitrile (10 mmol, 1.0 equiv).

• Addition: Add Sodium Azide (11 mmol, 1.1 equiv) and Zinc Bromide (10 mmol, 1.0 equiv). Note: Stoichiometric Zn is required to form the intermediate zinc-tetrazolate complex.

• Solvent: Add 30 mL of deionized water. If the nitrile is solid and insoluble, add isopropanol (10 mL) to aid dispersion.

• Reaction: Heat the mixture to reflux (100°C) with vigorous stirring. Monitor by LC-MS (Target mass: M+H = Nitrile MW + 43).

  • Typical Time: 12–24 hours.[4]

• Workup (Critical Step):

  • Cool to room temperature.[4][5][6]

  • Add 3N HCl (40 mL) and Ethyl Acetate (50 mL). Stir vigorously for 30 minutes. Why? This breaks the Zn-tetrazole complex to release the free tetrazole.

  • Safety Warning: Ensure pH < 2 to fully protonate the tetrazole, but perform this in a fume hood as trace

    may form.

• Isolation: Separate the organic layer.[3] Extract the aqueous layer 2x with Ethyl Acetate.[3]

• Purification: Dry combined organics over

  , filter, and concentrate. Recrystallize from Ethanol/Water or purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Synthesis of N-Acyl Sulfonamides via Coupling

Rationale: N-acyl sulfonamides allow for pKa tuning by modifying the R-groups on either side of the sulfonamide linkage. This method uses EDCI coupling, which is mild and tolerates diverse functional groups.

Reagents:

• Carboxylic Acid (R-COOH)

• Sulfonamide (

  )

• EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• DMAP (4-Dimethylaminopyridine)

• DCM (Dichloromethane)

Step-by-Step Procedure:

• Activation: Dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DCM (0.2 M concentration) under Nitrogen.

• Reagent Addition: Add EDCI (1.2 equiv) and DMAP (1.2 equiv). Stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the Sulfonamide (1.0 equiv).[6]

• Reaction: Stir at room temperature for 12–18 hours.

• Workup:

  • Dilute with DCM.

  • Wash with 1N HCl (to remove DMAP/EDCI urea).

  • Wash with Brine.[6]

• Purification: Dry over

  and concentrate. Purify via silica gel chromatography. Note: N-acyl sulfonamides are acidic; add 1% Acetic Acid to the eluent to prevent streaking.

Experimental Protocols: In Vitro Profiling

Synthesis is futile without validation. The PAMPA (Parallel Artificial Membrane Permeability Assay) is the standard for verifying if the bioisostere improved passive diffusion.

Protocol C: PAMPA Assay (Permeability)

Rationale: Unlike Caco-2 assays which involve transporters, PAMPA isolates passive diffusion, which is the primary property manipulated by bioisosteric replacement.

Materials:

• Donor Plate: 96-well filter plate (0.45 µm PVDF).

• Acceptor Plate: 96-well PTFE plate.

• Membrane Solution: 2% (w/v) Dioleoyl-sn-glycero-3-phosphocholine (DOPC) in Dodecane.[7]

• Buffer: PBS pH 7.4.[4]

Procedure:

• Preparation: Prepare a 10 mM stock of the test compound (Tetrazole/Bioisostere) in DMSO. Dilute to 50 µM in PBS (Donor Solution).

• Membrane Coating: Carefully pipette 5 µL of the Membrane Solution (DOPC/Dodecane) onto the filter of the Donor Plate. Wait 5 minutes for solvent evaporation.

• Assembly:

  • Add 300 µL of PBS to the Acceptor Plate wells.[8]

  • Add 200 µL of Donor Solution to the Donor Plate wells.

  • Sandwich the plates together.

• Incubation: Incubate at 25°C for 16 hours in a humidity chamber (to prevent evaporation).

• Analysis:

  • Separate plates.

  • Quantify compound concentration in both Donor and Acceptor wells using LC-MS/MS or UV-Vis.

• Calculation: Calculate Effective Permeability (

  ) using the formula: Where is acceptor concentration, is filter area, is volume, is time.

References

• Ballatore, C., Huryn, D. M., & Smith, A. B. (2013).[9][10] Carboxylic acid (bio)isosteres in drug design.[1][6][9][11] ChemMedChem, 8(3), 385–395.[9] Link

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[1] The Journal of Organic Chemistry, 66(24), 7945–7950. Link

• Lassalas, P., et al. (2016). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry, 59(7), 3183–3203. Link

• Kansy, M., et al. (1998). Physicochemical High Throughput Screening: Parallel Artificial Membrane Permeation Assay in the Description of Passive Absorption Processes. Journal of Medicinal Chemistry, 41(7), 1007–1010. Link

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• 11. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocols: Synthesis and Evaluation of Cyclohexane Carboxylic Acid Derivatives as Potential Anti-Ulcer Agents

Introduction: A Scaffolding for Gastric Defense

Peptic ulcer disease, a condition characterized by sores in the lining of the stomach or duodenum, arises from an imbalance between aggressive factors (e.g., gastric acid, pepsin, Helicobacter pylori) and the stomach's own protective mechanisms.[1][2][3] While treatments often focus on reducing gastric acid with H2 blockers or proton pump inhibitors, a significant therapeutic strategy involves enhancing the mucosal defense systems.[4] Cyclohexane carboxylic acid derivatives represent a compelling class of compounds that bolster these defenses, offering a cytoprotective approach to ulcer management.

This guide focuses on the synthesis and pharmacological evaluation of key cyclohexane carboxylic acid derivatives, notably Tranexamic Acid and its prodrug, Cetraxate. Tranexamic acid, a synthetic analog of the amino acid lysine, is known for its antifibrinolytic properties.[5][6] Its derivative, Cetraxate, has been developed specifically as an anti-ulcer agent that enhances gastric mucosal blood flow and provides cytoprotection, demonstrating efficacy in both preventing and healing peptic ulcers.[7][8]

Herein, we provide a detailed exploration of the scientific rationale behind this chemical class, robust protocols for their synthesis and characterization, and standardized methods for evaluating their anti-ulcer activity in established preclinical models. This document is intended for researchers, medicinal chemists, and pharmacologists engaged in the discovery and development of novel gastroprotective agents.

The Scientific Rationale: Mechanism of Cytoprotection

The anti-ulcer activity of cyclohexane carboxylic acid derivatives like Cetraxate is not predicated on the neutralization of gastric acid but on the reinforcement of the gastric mucosal barrier.[8][9] This multi-faceted mechanism provides a strong foundation for their therapeutic use.

Core Mechanisms of Action:

• Enhanced Mucosal Blood Flow: Cetraxate has been shown to increase blood flow within the gastric mucosa.[8] This is critical for delivering oxygen and nutrients necessary for cellular repair and for washing away damaging agents.

• Stimulation of Protective Mediators: The drug stimulates the production of endogenous prostaglandins.[9] Prostaglandins play a pivotal role in gastric defense by promoting the secretion of mucus and bicarbonate, which form a protective layer over the stomach lining.[4][9]

• Antifibrinolytic Activity: As a derivative of tranexamic acid, Cetraxate possesses antifibrinolytic properties.[7][10] By inhibiting the breakdown of fibrin clots, it can help prevent excess bleeding from existing ulcers, thereby aiding the healing process.[10]

• Connective Tissue Stabilization: Studies suggest Cetraxate may prevent the decomposition of connective tissue at the ulcer site by inhibiting certain lysosomal enzymes, which accelerates recovery.[11]

The diagram below illustrates the proposed cytoprotective pathway of Cetraxate.

Caption: Proposed mechanism of Cetraxate's gastroprotective action.

Synthesis Protocols & Methodologies

The synthesis of these derivatives requires precise control over reaction conditions to ensure high purity and yield, particularly concerning the stereochemistry of the final products. The trans isomer of the cyclohexane ring is crucial for biological activity.

Protocol 1: Synthesis of Tranexamic Acid

Tranexamic acid (trans-4-(aminomethyl)cyclohexanecarboxylic acid) is the core active moiety. Several synthetic routes exist; we present a robust and scalable method starting from the readily available dimethyl terephthalate.[5][12] This pathway involves hydrogenation of the aromatic ring followed by hydrolysis and isomerization.

Caption: Synthetic workflow for Tranexamic Acid.

Step-by-Step Protocol:

• Synthesis of Methyl 4-(acetamidomethyl)benzoate:

  • In a suitable pressure vessel, combine dimethyl terephthalate, a nickel-based catalyst (e.g., Ni/Al2O3), and acetic anhydride.

  • Pressurize the vessel with hydrogen gas and heat according to established literature parameters to facilitate a one-pot hydrogenation and acylation.[12]

  • Rationale: This step efficiently converts the starting diester into a key intermediate where one ester group is reduced to an acetamidomethyl group. The acetamide protects the amine during subsequent steps.

• Hydrogenation of the Aromatic Ring:

  • The intermediate from step 1 is dissolved in a suitable solvent like THF.

  • Add a ruthenium catalyst (e.g., Ru–Al2O3) and a small amount of sodium methoxide.

  • The mixture is stirred under hydrogen pressure (e.g., 7.0 MPa) at elevated temperature (e.g., 130 °C) for several hours.[12]

  • Rationale: Ruthenium is a highly effective catalyst for reducing the benzene ring to a cyclohexane ring, yielding a mixture of cis and trans isomers.

• Hydrolysis of the Ester and Amide:

  • The resulting isomeric mixture is subjected to hydrolysis using a strong base, such as an aqueous solution of sodium hydroxide (NaOH), under reflux.

  • This step cleaves both the methyl ester to a carboxylate salt and the acetamide to a primary amine.

• Isomerization and Isolation:

  • The key to obtaining the desired trans isomer is the final isolation step. The mixture of cis and trans isomers is heated in an aqueous solution.

  • The pH is carefully adjusted to the isoelectric point (approx. 5.3) using an acid (e.g., sulfuric acid), which causes the less soluble trans isomer to preferentially crystallize.[12]

  • The solution is cooled, and the white crystalline solid is collected by filtration, washed with ethanol, and dried.

Protocol 2: Synthesis of Cetraxate Hydrochloride

Cetraxate is a prodrug synthesized by forming an ester linkage between tranexamic acid and 3-(p-hydroxyphenyl)propionic acid.[7] A more direct route involves the esterification of 3-(p-hydroxyphenyl)propionic acid with trans-4-cyanocyclohexanecarbonyl chloride, followed by reduction of the nitrile.[7]

Step-by-Step Protocol:

• Esterification:

  • In an appropriate solvent, react 3-(p-hydroxyphenyl)propionic acid with trans-4-cyanocyclohexanecarbonyl chloride in the presence of a base (e.g., pyridine) to facilitate the esterification.

  • Rationale: This step creates the core structure of Cetraxate, linking the two key fragments via an ester bond. The nitrile group serves as a precursor to the required aminomethyl group.

• Reduction of the Nitrile:

  • The resulting ester-nitrile intermediate is dissolved in a suitable solvent.

  • Catalytic hydrogenation is performed using a catalyst like Raney nickel under hydrogen pressure.[7]

  • Rationale: Raney nickel is a standard and effective catalyst for the reduction of nitriles to primary amines, completing the synthesis of the Cetraxate base.

• Salt Formation:

  • To improve solubility and stability, the Cetraxate base is converted to its hydrochloride salt.

  • Dissolve the final compound in a suitable solvent and treat with hydrochloric acid. The resulting salt will precipitate and can be collected by filtration.

General Characterization

To ensure the identity and purity of the synthesized compounds, a standard battery of analytical techniques is required.

Technique	Purpose	Expected Observations for Tranexamic Acid
¹H NMR	Structural elucidation and confirmation.	Signals corresponding to the cyclohexane ring protons and the aminomethyl protons.
¹³C NMR	Confirmation of the carbon skeleton.	Peaks for the carboxylic acid carbon, cyclohexane carbons, and the aminomethyl carbon.
Mass Spectrometry (MS)	Determination of molecular weight.	A molecular ion peak (M+H)⁺ corresponding to the calculated mass (C₈H₁₅NO₂ = 157.21 g/mol ).[6]
HPLC	Purity assessment and isomer ratio.	A single major peak indicating high purity (>99%). Can be used to confirm the trans isomer ratio.[12]
Melting Point (MP)	Purity and identity confirmation.	Sharp melting point consistent with literature values (e.g., 384–386 °C with decomposition).[12]

Pharmacological Evaluation Protocols

Evaluating the anti-ulcer efficacy of the synthesized derivatives is a critical step. Various in-vivo models have been developed to mimic different aspects of ulcer pathogenesis in humans.[1][2] The NSAID-induced ulcer model is particularly relevant as NSAID use is a major cause of gastric ulcers.[13][14]

Protocol 3: Indomethacin-Induced Ulcer Model in Rats

This model assesses the ability of a compound to protect the gastric mucosa from the damaging effects of a non-steroidal anti-inflammatory drug (NSAID).[11][14]

Caption: Experimental workflow for the Indomethacin-induced ulcer model.

Step-by-Step Protocol:

• Animal Preparation:

  • Use Wistar or Sprague-Dawley rats (150-200g). Acclimatize the animals for at least one week before the experiment.

  • Fast the rats for 24 hours prior to the experiment, allowing free access to water.[13] This ensures the stomach is empty for clear observation of the mucosa.

• Grouping and Dosing:

  • Group 1 (Vehicle Control): Receives the vehicle only (e.g., 0.1% Tween 80 in water) orally (p.o.).

  • Group 2 (Standard Drug): Receives a standard anti-ulcer drug (e.g., Omeprazole, 20 mg/kg, p.o.).

  • Group 3+ (Test Compounds): Receive the synthesized cyclohexane carboxylic acid derivatives at various doses (e.g., 50, 100, 200 mg/kg, p.o.).

• Ulcer Induction:

  • Thirty minutes to one hour after administration of the test compounds or vehicle, orally administer Indomethacin (e.g., 20 mg/kg) to all animals to induce gastric ulcers.[11][14]

• Evaluation:

  • Six hours after indomethacin administration, humanely euthanize the animals using an approved method (e.g., CO₂ anesthesia).[14]

  • Carefully dissect and remove the stomach. Open the stomach along the greater curvature and gently rinse with saline to remove gastric contents.

  • Pin the stomach flat on a corkboard and examine the gastric mucosa for lesions using a magnifying lens.

• Data Analysis:

  • Measure the length (mm) of each lesion. The sum of the lengths of all lesions for each animal is its Ulcer Index (UI) .

  • Calculate the Percentage of Inhibition for each group using the following formula:

    • % Inhibition = [(UI_control - UI_treated) / UI_control] x 100

Ulcer Lesion Scoring (Alternative Method)

0: No lesion

1: Hemorrhagic suffusion

2: 1-5 small ulcers (<3 mm)

3: >5 small ulcers or 1 large ulcer

4: Many large ulcers

5: Perforated ulcer

Source: Adapted from Adami et al. (1964)[15]

Conclusion and Future Directions

The cyclohexane carboxylic acid scaffold serves as a validated and effective platform for the design of potent anti-ulcer agents. The synthetic protocols detailed herein provide a reliable pathway for producing key compounds like Tranexamic Acid and its derivatives. The established pharmacological models offer a clear method for evaluating their cytoprotective efficacy.

Future research should focus on the synthesis of novel derivatives to optimize pharmacokinetic properties and enhance potency. Exploring different ester prodrugs of tranexamic acid or modifying the cyclohexane ring could lead to the discovery of next-generation gastroprotective agents with improved therapeutic profiles.

References

• Vaghela, A., & Dulera, M. (2025). A detailed exploration of screening techniques for the pharmacological evaluation of antiulcer agents. IP International Journal of Comprehensive and Advanced Pharmacology. [Link]

• Yin, J., et al. (2015). An Improved and Practical Synthesis of Tranexamic Acid. ACS Publications. [Link]

• Typology. (2023). How is tranexamic acid produced? Typology Guides. [Link]

• Wikipedia. (n.d.). Cetraxate. Wikipedia. [Link]

• Ansari, M. A., & Nehal, M. (2020). Pharmacological Screening Techniques for Evaluation of Gastric Ulcers: Principles, Mechanism and Procedures. SciSpace. [Link]

• Prasad, A. R., et al. (2011). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Der Pharma Chemica. [Link]

• Sharma, D., et al. (2020). A Comprehensive Review on the Screening Models for the Pharmacological Assessment of Antiulcer Drugs. Bentham Science Publisher. [Link]

• Arige, S. D., & Rao, A. L. (2018). A REVIEW ON PHARMACOLOGICAL SCREENING OF ANTI ULCER AGENTS. ResearchGate. [Link]

• Pharmacognosy. (n.d.). Screening Methods for Antiulcer Agents. Pharmacognosy and Phytochemistry: Biological Screening of Herbal Drugs. [Link]

• Google Patents. (n.d.). CN114181077B - Method for synthesizing tranexamic acid.

• Suzuki, Y., et al. (1979). Studies on the mechanism of action of cetraxate [4'-(2-carboxyethyl)phenyl trans-4-aminomethyl cyclohexanecarboxylate hydrochloride], a new anti-ulcer agent. PubMed. [Link]

• Matsuo, Y., et al. (1985). A Facile Synthesis of Aminocarboxylic Acid Derivatives, New Anti-ulcer Agents. J-Stage. [Link]

• Google Patents. (n.d.). US4348410A - Cyclohexane carboxylic acid derivatives.

• Szałabska, K., et al. (2025). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI. [Link]

• Suzuki, Y., et al. (1976). Anti-ulcer effects of 4'-(2-carboxyetyl) phenyl trans-4-aminomethyl cyclohexanecarboxylate hydrochloride (cetraxate) on various experimental gastric ulcers in rats. PubMed. [Link]

• Google Patents. (n.d.). SU797570A3 - Method of preparing cyclohexane carboxylic acid derivatives.

• Grokipedia. (n.d.). Cetraxate. Grokipedia. [Link]

• Gallardo-Toledo, N., et al. (2015). NSAIDs do not require the presence of a carboxylic acid to exert their anti-inflammatory effect - why do we keep using it? Taylor & Francis Online. [Link]

• Asati, V., et al. (2016). Synthesis and antiulcer activity evaluation of conjugates of amino acids with N-aroyl- N, N'-dicyclohexyl urea. PMC. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Cetraxate Hydrochloride? Patsnap Synapse. [Link]

• Ali, A., et al. (2014). Synthesis and evaluation of cyclohexane carboxylic acid head group containing isoxazole and thiazole analogs as DGAT1 inhibitors. PubMed. [Link]

• Inxight Drugs. (n.d.). CETRAXATE HYDROCHLORIDE. Inxight Drugs. [Link]

• Tozkoparan, B., et al. (2007). Non-carboxylic analogues of arylpropionic acids: synthesis, anti-inflammatory activity and ulcerogenic potential. PubMed. [Link]

• BSGDT. (2016). Antiulcer medications: Mechanism of action, pharmacology, and side effects. BSGDT PHCM. [Link]

Sources

• 1. A detailed exploration of screening techniques for the pharmacological evaluation of antiulcer agents - IP Int J Compr Adv Pharmacol [ijcap.in]
• 2. eurekaselect.com [eurekaselect.com]
• 3. researchgate.net [researchgate.net]
• 4. UpToDate 2018 [bsgdtphcm.vn]
• 5. us.typology.com [us.typology.com]
• 6. Tranexamic Acid synthesis - chemicalbook [chemicalbook.com]
• 7. Cetraxate - Wikipedia [en.wikipedia.org]
• 8. grokipedia.com [grokipedia.com]
• 9. What is the mechanism of Cetraxate Hydrochloride? [synapse.patsnap.com]
• 10. Studies on the mechanism of action of cetraxate [4'-(2-carboxyethyl)phenyl trans-4-aminomethyl cyclohexanecarboxylate hydrochloride], a new anti-ulcer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-ulcer effects of 4'-(2-carboxyetyl) phenyl trans-4-aminomethyl cyclohexanecarboxylate hydrochloride (cetraxate) on various experimental gastric ulcers in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. scispace.com [scispace.com]
• 14. pharmacy180.com [pharmacy180.com]
• 15. US4348410A - Cyclohexane carboxylic acid derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid Synthesis

Executive Summary & Molecule Profile

Target Molecule: 2-(Fluoromethyl)cyclohexane-1-carboxylic acid Key Application: Bioisosteric replacement for ethyl/methyl groups to block metabolic hot spots or modulate lipophilicity (LogP). Critical Challenge: The primary challenge in synthesizing this scaffold is introducing the fluorine atom into the primary position (fluoromethyl) without inducing elimination (exocyclic alkene formation) or epimerizing the chiral centers on the cyclohexane ring.

This guide provides a validated "Golden Path" protocol and a deep-dive troubleshooting section to address common failure modes.

The "Golden Path" Protocol

Based on field data and kinetic stability studies, the most robust route involves Deoxyfluorination of the corresponding ester , followed by controlled hydrolysis. Direct fluorination of the free acid is not recommended due to the formation of unstable acyl fluorides.

Phase 1: Precursor Preparation

• Starting Material: Ethyl 2-(hydroxymethyl)cyclohexane-1-carboxylate (Cis or Trans pure).

• Rationale: The ethyl ester provides steric bulk to minimize alpha-deprotonation and protects the carboxylic acid.

Phase 2: Fluorination (The Critical Step)

Reagent: Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®). Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask under Argon. Add Ethyl 2-(hydroxymethyl)cyclohexane-1-carboxylate (1.0 equiv) and anhydrous DCM (0.1 M concentration).

• Cooling: Cool the solution to -78 °C . Critical: Low temperature suppresses the E2 elimination pathway.

• Addition: Add DAST (1.2 equiv) dropwise over 20 minutes.

• Ramp: Stir at -78 °C for 1 hour, then allow to warm slowly to 0 °C (do not heat to RT immediately).

• Quench: Pour the reaction mixture into saturated aqueous NaHCO₃ at 0 °C. Caution: Vigorous CO₂ evolution.

• Workup: Extract with DCM, dry over Na₂SO₄, and concentrate.

Phase 3: Hydrolysis

Reagent: LiOH (2.0 equiv) in THF/H₂O (3:1). Conditions: Stir at RT for 4-6 hours. Acidify carefully with 1M HCl to pH 3-4, then extract with EtOAc.

Visualization: Reaction Workflow & Logic

Figure 1: Strategic workflow for synthesis. Route A is preferred for research scale due to atom economy; Route B is preferred for process scale to mitigate thermal hazards.

Troubleshooting & FAQs

Category 1: Reaction Failure & Low Yields

Q: I am observing <30% conversion and a new spot on TLC that isn't my product. What is happening? A: You are likely observing protonation of the alcohol without fluoride displacement, or formation of the sulfite ester intermediate which fails to collapse to the fluoride.

• Root Cause: DAST quality or moisture.[1][2] DAST hydrolyzes rapidly to form HF and thionyl fluoride. If your DAST is yellow/brown or fuming excessively, it is degraded.

• Solution: Distill DAST before use or switch to Deoxo-Fluor , which is more thermally stable. Ensure the reaction is strictly anhydrous; water consumes DAST and generates HF, which catalyzes side reactions.

Q: I see a significant amount of "exocyclic alkene" (2-methylenecyclohexane-1-carboxylate). How do I stop this? A: This is the E2 elimination product.

• Mechanism: The fluoride anion is a base. If the temperature is too high, or if the counter-ion is "naked" (unsolvated), the fluoride will deprotonate the adjacent CH₂ protons rather than attack the carbon.

• Protocol Adjustment:

  • Strict Temperature Control: Do not exceed 0 °C.

  • Solvent Switch: Change from DCM to Ether or THF . Solvents that coordinate slightly to the cationic intermediate can sometimes favor substitution.

  • Alternative Route: If elimination persists >15%, switch to the Mesylate/TMAF route (See Reference 1). The leaving group (mesylate) is displaced by Tetramethylammonium Fluoride (TMAF) in refluxing toluene. While this requires heat, the non-basic nature of the mesylate leaving group compared to the DAST-activated species often alters the E2/SN2 ratio.

Category 2: Stereochemistry & Stability

Q: Does the stereochemistry at C1 or C2 scramble during fluorination? A:

• C2 (Ring Carbon): Generally Retained . The reaction occurs at the primary exocyclic carbon (CH₂-OH). Since the bond to the ring (C2-C(exocyclic)) is not broken, the C2 stereocenter remains intact.

• C1 (Ester Carbon): Risk of Epimerization. The alpha-proton of the ester is acidic. If you use basic fluoride sources (like TBAF) or generate excess HF, you may equilibrate the cis/trans isomers to the thermodynamic product (usually trans-diequatorial).

• Verification: Check coupling constants (

  -values) in ¹H NMR. Cis-1,2-disubstituted cyclohexanes typically show different splitting patterns ( vs ) than trans isomers.

Q: Can I fluorinate the carboxylic acid directly? A: No. Reacting a free carboxylic acid with DAST produces an acyl fluoride (

). While acyl fluorides can be hydrolyzed back to acids, they are highly reactive and can couple with any remaining alcohol to form esters (dimerization) or react with the vessel. Always protect as an ester first.

Comparative Data: Reagent Selection

Reagent	Primary Mechanism	Safety Profile	Typical Yield	Key Risk
DAST	Deoxyfluorination (SN2)	High Hazard (Shock sensitive, HF gen)	70-85%	Elimination at RT; Explosion on scale-up.
Deoxo-Fluor	Deoxyfluorination (SN2)	Moderate (Better thermal stability)	75-90%	More expensive; difficult to distill.
XtalFluor-E	Deoxyfluorination	Low (Solid, non-fuming)	60-80%	Requires exogenous fluoride source (e.g., Et₃N·3HF).
MsCl + TBAF	Sulfonate Displacement	Low (Standard reagents)	50-70%	Basic conditions (TBAF) cause epimerization.
MsCl + TMAF	Sulfonate Displacement	Moderate (Anhydrous fluoride)	65-75%	Hygroscopic reagent; requires rigorous drying.

Process Decision Tree

Figure 2: Troubleshooting logic for common reaction failures.

References

• Demchuk, O. P., et al. (2023).[3] "The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry. (Demonstrates the Mesylate/TMAF route for cycloalkane-CH2F synthesis).

• Organic Syntheses. "Fluorination of Alcohols Using DAST: General Procedure." Organic Syntheses, Coll. Vol. 10. (Standard operating procedure for DAST).

• L'Heureux, A., et al. (2010). "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." Journal of Organic Chemistry. (Comparison of DAST vs XtalFluor).

• Bioorganic & Medicinal Chemistry Letters. (General application of fluoromethyl bioisosteres).

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. TCI Practical Example: Fluorination of an Alcohol Using DAST | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]

Technical Support Center: Purification of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid Isomers

Status: Operational Ticket ID: T-FCA-2024-001 Subject: Troubleshooting Purification, Isomer Separation, and Stability Risks Assigned Specialist: Senior Application Scientist, Separation Chemistry Division

Executive Summary

The purification of 2-(fluoromethyl)cyclohexane-1-carboxylic acid presents a unique convergence of stereochemical challenges. Unlike simple alkyl-substituted cyclohexanes, the presence of the fluoromethyl group introduces a specific reactivity profile—most notably the risk of intramolecular nucleophilic displacement (lactonization) .

This guide addresses the three primary failure modes reported by researchers:

• Inability to separate cis and trans diastereomers due to similar polarities.

• Low yields during base-mediated resolution (due to unintended defluorination).

• Difficulty in achieving high enantiomeric excess (ee) via standard crystallization.

Module 1: Diastereomer Separation (Cis vs. Trans)

The Core Challenge: The Lactonization Trap

The most critical technical insight for this molecule is that the cis and trans isomers possess vastly different chemical stabilities under basic conditions.

• Trans-Isomer (1R,2R or 1S,2S): The diequatorial conformation (thermodynamically preferred) keeps the carboxylate and fluoromethyl groups distant. It is chemically stable.[1][2]

• Cis-Isomer (1R,2S or 1S,2R): The axial/equatorial orientation places the carboxylate oxygen in proximity to the methylene carbon of the fluoromethyl group. Under basic conditions (pH > 8), this facilitates an intramolecular

  reaction, ejecting fluoride and forming a -lactone.

Workflow: Purification Decision Matrix

Figure 1: Decision matrix for handling crude mixtures. Path A utilizes the instability of the cis-isomer as a purification tool.

Protocol A: "Suicide" Purification (For Trans-Isomer Isolation)

Use this when the Cis-isomer is an impurity you wish to discard.

• Dissolution: Dissolve crude acid in 2M NaOH (3 equiv).

• Heating: Heat to 50°C for 2-4 hours. Monitor via

  NMR (Look for disappearance of the cis-CH₂F signal and appearance of free fluoride ion at -120 ppm).

• Extraction (Neutral): Extract the aqueous mixture with Ethyl Acetate. The Lactone (formed from cis) will move into the organic layer.

• Acidification: Acidify the remaining aqueous layer to pH 2 with HCl.

• Extraction (Acidic): Extract with Ethyl Acetate. The Trans-Acid (which resisted lactonization) is recovered here.

Module 2: Enantiomeric Resolution

Once the diastereomers are separated, you must resolve the enantiomers.[3] Standard resolution via diastereomeric salt formation is the most scalable method.

Screening Guide: Chiral Amines

Based on the structural rigidity of the cyclohexane ring, rigid amines provide better lattice energy differentiation than flexible ones.

Resolving Agent	Solvent System	Success Probability	Notes
(R)-(+)- -Methylbenzylamine	Acetone/Water (9:1)	High	Best starting point. Forms robust salts with alicyclic acids.
(S)-(-)-1-(1-Naphthyl)ethylamine	Ethanol (Abs)	High	Higher molecular weight often aids crystallization of "oily" acids.
Quinine	Ethyl Acetate	Medium	Good for trans-isomers; often fails for cis due to steric bulk.
L-Tyrosine Hydrazide	Methanol	Low	Generally better for aromatic acids.

Troubleshooting Low Yields in Resolution

Symptom: The salt oils out instead of crystallizing. Root Cause: The fluoromethyl group increases lipophilicity compared to a methyl group, disrupting the hydrogen bond network in standard aqueous alcohols. Fix:

• Switch to Methyl tert-butyl ether (MTBE) or Isopropyl Acetate as the anti-solvent.

• Seed deeply: Obtain a small amount of crystal via slow evaporation in a vial, then use this to seed the main batch.

Module 3: Chemical Stability & FAQs

The Defluorination Mechanism

Users often confuse this molecule's stability with trifluoromethyl compounds (which are stable). The monofluoromethyl group (

) is a primary alkyl fluoride and is susceptible to hydrolysis, especially with neighboring group participation.

Figure 2: The intramolecular displacement pathway specific to the cis-isomer.

Frequently Asked Questions (FAQ)

Q1: I see a new peak in my HPLC after leaving the sample in methanol overnight. What is it?

• A: It is likely the methyl ester . The fluoromethyl group is electron-withdrawing, increasing the acidity of the carboxylic acid. In methanol, without a catalyst, slow esterification can occur. Always store samples in aprotic solvents (ACN, DMSO).

Q2: Can I use silica gel chromatography for the free acid?

• A: Yes, but you must dope the mobile phase with 1% Acetic Acid or Formic Acid . Without this, the fluorinated acid will streak/tail significantly due to interaction with silanols.

  • Recommended System: Hexane : Ethyl Acetate : Acetic Acid (80 : 19 : 1).

Q3: Why does my elemental analysis show low Fluorine content?

• A: If you dried your sample at high temperatures (>60°C) under vacuum, you may have induced partial lactonization (loss of HF) or sublimation. These isomers are relatively volatile. Dry at ambient temperature.

References

• Grygorenko, O. O., et al. (2023).[4][5] "The Synthesis and Acid-Base Properties of

  -(Fluoromethyl)- and -(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry. 4
  • Relevance: Establishes the shifts and stability profiles of alicyclic fluoromethyl acids, serving as the primary proxy for the cyclohexane analog.

• Haufe, G. (2000). "Trans-2-(Fluoromethyl)cyclohexane-1-carboxylic acid synthesis via fluorodehydroxylation." Journal of Fluorine Chemistry. 6

  • Relevance: Describes the synthetic routes and the specific stability issues of fluoromethyl groups on cyclohexane rings.

• Li, Y., et al. (2008). "Chiral resolution of cyclohex-3-ene-1-carboxylic acid." Drugs and Clinic. 7

  • Relevance: Provides the foundational protocol for resolving cyclohexane carboxylic acids using chiral amines (Phenylethylamine), which is adapted in Module 2.

• BenchChem Technical Support. (2025). "Stability of Trifluoromethylphenyl-Containing Compounds." 1

  • Relevance: Contrasts the stability of vs , supporting the hydrolysis warnings in Module 3.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems: formation of carboxymethylphosphinic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20070197788A1 - Method for the preparation of enantiomer forms of cis-configured 3-hydroxycyclohexane carboxylic acid derivatives using hydrolases - Google Patents [patents.google.com]
• 4. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 5. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 6. chemrxiv.org [chemrxiv.org]
• 7. semanticscholar.org [semanticscholar.org]

Technical Support Center: Stereoselective Synthesis of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for improving stereoselectivity in the synthesis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid. As a critical building block in medicinal chemistry, controlling the stereochemistry of this compound is paramount for optimizing drug efficacy and safety. This resource addresses common challenges and offers practical, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: How can I improve the diastereomeric ratio (d.r.) of my product? I'm observing a nearly 1:1 mixture of cis and trans isomers.

A1: Achieving high diastereoselectivity in the synthesis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid hinges on controlling the approach of the incoming fluorinating agent or the fluoromethyl group precursor. Here are several strategies, ranging from substrate control to catalyst selection:

• Substrate-Controlled Diastereoselection: The inherent steric and electronic properties of your starting material can be exploited. For instance, if you are performing a fluorination on a pre-formed cyclohexane carboxylic acid derivative, the bulky carboxylate group can direct the electrophilic fluorinating agent to the opposite face of the ring. Consider using a bulky protecting group on the carboxylic acid to enhance this directing effect.

• Chiral Auxiliaries: Attaching a chiral auxiliary to the carboxylic acid can create a chiral environment that biases the facial selectivity of the fluorination or the addition of the fluoromethyl group.[1][2] Evans auxiliaries, for example, have a well-established history of inducing high diastereoselectivity in various transformations. The choice of the auxiliary is critical and may require screening.[3]

• Organocatalysis: Chiral organocatalysts, such as proline derivatives, can be highly effective in promoting enantioselective and diastereoselective fluorinations.[4][5][6] These catalysts operate by forming chiral enamines or iminium ions with the substrate, which then react with an electrophilic fluorine source like N-fluorobenzenesulfonimide (NFSI).[7][8] The catalyst's structure dictates the facial selectivity of the fluorination.[6]

• Reaction Conditions Optimization: Temperature, solvent, and the nature of the base can significantly impact diastereoselectivity.[9] Lowering the reaction temperature often enhances selectivity by favoring the transition state with the lowest activation energy.[9] A systematic screening of these parameters is highly recommended.

Q2: My chiral catalyst is not providing the expected level of stereocontrol. What are the possible reasons?

A2: Several factors can contribute to lower-than-expected stereoselectivity when using a chiral catalyst:

• Catalyst Purity and Handling: Ensure the catalyst is of high purity and handled under appropriate conditions (e.g., inert atmosphere if it is air-sensitive). Impurities can interfere with the catalytic cycle.

• Substrate-Catalyst Mismatch: The chosen catalyst may not be optimal for your specific substrate. The steric and electronic properties of both the substrate and the catalyst must be compatible for effective stereochemical communication. It may be necessary to screen a library of catalysts with varying steric and electronic features.

• Reaction Kinetics vs. Thermodynamics: The observed stereoselectivity can be a result of either kinetic or thermodynamic control. If the reaction is reversible, the product ratio may reflect the thermodynamic equilibrium rather than the kinetic preference of the catalyst. Running the reaction at a lower temperature can often favor the kinetically controlled product.[9]

• Background (Uncatalyzed) Reaction: A significant uncatalyzed background reaction will lead to the formation of a racemic or non-diastereoselective product, thus eroding the overall stereoselectivity. Ensure that the catalyzed reaction is significantly faster than the uncatalyzed pathway. This can often be achieved by adjusting the catalyst loading and reaction temperature.

Q3: What are the best analytical techniques to determine the stereoisomeric purity of my final compound?

A3: Accurate determination of the diastereomeric and enantiomeric purity is crucial. A combination of techniques is often employed:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for separating and quantifying enantiomers and diastereomers. You will need to screen different chiral stationary phases (CSPs) and mobile phase compositions to achieve baseline separation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Proton (¹H) NMR: In many cases, diastereomers will have distinct signals in the ¹H NMR spectrum, allowing for their quantification by integration.

  • Fluorine (¹⁹F) NMR: The fluorine nucleus is very sensitive to its chemical environment, and ¹⁹F NMR can often resolve signals from different stereoisomers.

  • Chiral Shift Reagents: Adding a chiral lanthanide shift reagent can induce chemical shift differences between enantiomers, allowing for their quantification by NMR.

• Gas Chromatography (GC) with a Chiral Column: For volatile derivatives of your compound (e.g., methyl ester), chiral GC can provide excellent separation of stereoisomers.

Troubleshooting Guides

Problem: Low Diastereomeric Ratio (d.r.)

Potential Cause	Troubleshooting Steps
Sub-optimal Reaction Temperature	Run the reaction at a lower temperature (e.g., 0 °C, -20 °C, or -78 °C) to favor the kinetic product.[9]
Inappropriate Solvent	Screen a range of solvents with varying polarities and coordinating abilities.
Steric Hindrance Issues	Modify the steric bulk of substituents on your starting material or choose a catalyst with different steric properties.[9]
Unfavorable Catalyst System	If using a catalyst, screen different chiral ligands or catalyst systems. Chiral phosphoric acids or metal complexes can be effective.[9]

Problem: Poor Enantiomeric Excess (e.e.)

Potential Cause	Troubleshooting Steps
Ineffective Chiral Auxiliary/Catalyst	Screen a variety of chiral auxiliaries or catalysts. Consider organocatalytic approaches known for high enantioselectivity in fluorination reactions.[7][8]
Racemization of Product or Intermediate	Check the stability of your product and any chiral intermediates under the reaction and workup conditions. If racemization is occurring, consider milder conditions or a different synthetic route.
Kinetic Resolution Issues	If employing a kinetic resolution strategy, ensure the reaction is stopped at approximately 50% conversion for optimal e.e. of the remaining starting material.

Problem: Formation of Significant Side Products

Potential Cause	Troubleshooting Steps
Decomposition of Reagents or Substrate	Ensure all reagents are pure and the reaction is run under an inert atmosphere if necessary.
Alternative Reaction Pathways	The reaction conditions may be promoting side reactions. Consider changing the solvent, temperature, or catalyst to favor the desired transformation.
Premature Quenching	In reactions involving reactive intermediates, ensure the quenching step is performed carefully and at the appropriate time.

Experimental Protocols

Protocol 1: Organocatalytic Asymmetric α-Fluorination

This protocol is a general guideline for the enantioselective fluorination of a cyclohexanone derivative, a potential precursor to 2-(fluoromethyl)cyclohexane-1-carboxylic acid.

• To a solution of the cyclohexanone derivative (1.0 mmol) in an appropriate solvent (e.g., CH₂Cl₂, Toluene, 5 mL) at the desired temperature (e.g., room temperature, 0 °C, or -20 °C), add the chiral organocatalyst (e.g., a proline derivative, 0.1 mmol, 10 mol%).

• Stir the mixture for 10-15 minutes to allow for pre-catalyst formation.

• Add the electrophilic fluorinating agent (e.g., NFSI, 1.2 mmol) portion-wise over 30 minutes.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., EtOAc, CH₂Cl₂).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the diastereomeric ratio and enantiomeric excess using chiral HPLC or NMR analysis.

Visualizations

Decision-Making Workflow for Improving Stereoselectivity

Sources

• 1. myuchem.com [myuchem.com]
• 2. summit.sfu.ca [summit.sfu.ca]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution [beilstein-journals.org]
• 5. An organocatalytic strategy for the stereoselective synthesis of C-galactosides with fluorine at the pseudoanomeric carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An organocatalytic strategy for the stereoselective synthesis of C-galactosides with fluorine at the pseudoanomeric carbon - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. chimia.ch [chimia.ch]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Portal: Stability of 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid

Document ID: TS-FMC-2024-01 Last Updated: February 18, 2026 Department: Application Science & Chemical Stability Status: Active[1]

Executive Summary & Critical Alerts

The Molecule: 2-(fluoromethyl)cyclohexane-1-carboxylic acid is a bifunctional scaffold containing a carboxylic acid and a proximal alkyl fluoride.

The Core Instability Mechanism: The primary stability threat is intramolecular nucleophilic substitution (cyclization) . The carboxylate anion (

), once formed, acts as an internal nucleophile, attacking the methylene carbon of the fluoromethyl group. This displaces the fluoride ion and forms a stable 5-membered -lactone.

Critical "Red Flag" Conditions:

• Basic pH (> pKa ~4.5): Deprotonation triggers the "self-immolation" pathway.

• Polar Aprotic Solvents (DMSO, DMF): These solvents strip the cation from the carboxylate, leaving a "naked" anion that is highly reactive, accelerating lactonization by orders of magnitude.

• Cis-Stereochemistry: The cis-isomer places the nucleophile and electrophile in closer proximity compared to the trans-isomer, significantly lowering the activation energy for degradation.

Solvent Compatibility Matrix

Use this table to select the appropriate solvent for storage, analysis (NMR/HPLC), and reactions.

Solvent Class	Specific Solvent	Stability Rating	Technical Notes
Chlorinated	Chloroform ( ), DCM	High (Preferred)	Best for Storage/NMR. The non-polar nature suppresses ionization of the carboxylic acid. The acid remains protonated ( ), preventing the nucleophilic attack.
Polar Protic	Methanol, Ethanol	Moderate	Use with Caution. While protic solvents solvate anions (reducing reactivity), they can participate in solvolysis over long periods (forming methyl esters). Keep temperature .
Aqueous	Water / Buffers	pH Dependent	Stable only at pH < 3. At neutral or basic pH, the carboxylate forms, leading to rapid hydrolysis/lactonization.
Polar Aprotic	DMSO, DMF, DMAc	CRITICAL RISK	Avoid for Storage. These solvents enhance the nucleophilicity of the carboxylate oxygen. Significant degradation (lactonization) can occur within hours at RT, especially if trace water/base is present.
Ethers	THF, Diethyl Ether	Good	Generally stable if acid-free and peroxide-free. Good for short-term handling.

Mechanism of Degradation

Understanding why the molecule degrades is the key to preventing it. The following diagram illustrates the "Self-Immolation" pathway where the molecule destroys itself.

Caption: Figure 1. The dominant degradation pathway. In basic or polar aprotic conditions, the carboxylate displaces the fluoride, forming a stable lactone.

Troubleshooting Guide (Q&A)

Issue 1: "My Fluorine NMR signal disappeared or shifted significantly."

Diagnosis: You likely formed the lactone.

• The Science: The native

  signal (typically a triplet of doublets around -200 to -230 ppm depending on reference) disappears because the fluorine has been ejected as free fluoride ( ).

• Corrective Action: Check the proton NMR. If you see a new set of signals corresponding to a

  environment (shifted downfield due to the ester oxygen), lactonization is confirmed.

• Prevention: Switch NMR solvent from DMSO-

  to . If DMSO is required for solubility, add a drop of Acetic Acid- or TFA to ensure the molecule remains fully protonated.

Issue 2: "The compound decomposes during aqueous workup."

Diagnosis: The pH of your aqueous wash was too high.

• The Science: Standard bicarbonate washes (

  ) deprotonate the carboxylic acid. In the biphasic interface, or during concentration, the carboxylate displaces the fluorine.

• Corrective Action: Use acidic washes (0.1 M HCl or Citric Acid) to keep the pH

  . Avoid drying agents that are basic (like Potassium Carbonate); use Sodium Sulfate or Magnesium Sulfate instead.

Issue 3: "I see two spots on TLC after storing in Methanol."

Diagnosis: Solvolysis (Esterification).[2]

• The Science: In methanol, the carboxylic acid can undergo slow Fischer esterification (forming the methyl ester) or the fluoride can be displaced by methoxide (if base is present).

• Corrective Action: Store the neat solid at -20°C. Do not store in solution. If solution storage is mandatory, use anhydrous Dichloromethane (DCM).

Standard Operating Procedure (SOP): Stability Assay

If you need to validate the stability of a specific batch, follow this protocol.

Objective: Determine half-life (

) in reaction solvent.

• Preparation: Dissolve 5 mg of 2-(fluoromethyl)cyclohexane-1-carboxylic acid in 0.6 mL of the target deuterated solvent.

• Internal Standard: Add 1 mg of

  -trifluorotoluene (inert fluorinated standard).

• Time-Zero Scan: Acquire a quantitative

  -NMR (set relaxation delay ). Integrate the product peak relative to the standard.

• Incubation: Maintain the tube at the intended reaction temperature (e.g., 25°C or 40°C).

• Monitoring: Acquire spectra at

  .

• Data Analysis: Plot

  vs. Time. A linear decay indicates pseudo-first-order kinetics (typical for intramolecular cyclization).

Decision Tree: Solvent Selection

Caption: Figure 2. Decision logic for solvent selection to minimize degradation risks.

References

• Intramolecular Displacement Mechanisms

  • Haufe, G. "Neighbouring Group Participation in the Chemistry of Fluorinated Compounds." Journal of Fluorine Chemistry, 2000.

• Solvolysis and Nucleophilic Substitution

  • Smith, M. B.[3] "Solvolysis."[2][3][4][5][6] In March's Advanced Organic Chemistry. (Defines the role of solvent as nucleophile and the naked anion effect in polar aprotic solvents).

• Stability of Fluorinated Carboxylic Acids

  • National Institutes of Health (NIH). "Thermal Degradation of Perfluoroalkyl Ether Carboxylic Acids.

• Stereochemical Effects in Fluorine Substitution

  • O'Hagan, D. "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, 2008. (Explains the electrostatic and stereoelectronic effects governing C-F bond stability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Solvolysis in Chemistry: Definition, Mechanism & Examples [vedantu.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. 309. Nucleophilic displacement of fluorine from organic compounds. Part III. Acid-catalysed solvolysis of alkyl fluorides in aqueous ethanol - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. Solvolysis - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid

The following guide is structured as a Tier 3 Technical Support resource for researchers working with 2-(fluoromethyl)cyclohexane-1-carboxylic acid . It synthesizes organic chemistry principles with metabolic stability profiling to provide actionable troubleshooting steps.

Subject: Degradation Pathways, Stability Profiling, and Troubleshooting Ticket Type: Advanced Research Support Status: Active

Executive Summary & Molecule Profile

Compound: 2-(fluoromethyl)cyclohexane-1-carboxylic acid Key Structural Features:

• C1: Carboxylic acid (Hydrophilic, conjugation site).

• C2: Fluoromethyl group (

  ).[1][2]

• Stereochemistry: Exists as cis and trans diastereomers.

Core Stability Warning: This molecule contains an internal "self-destruct" mechanism dependent on its stereochemistry. The proximity of the nucleophilic carboxylate to the electrophilic fluoromethyl carbon creates a high risk of intramolecular cyclization (lactonization), particularly in the cis-isomer.

Chemical Stability & Stress Testing

Issue: "My compound is disappearing in buffer/plasma control samples without enzyme present."

The "Lactone Trap" (Intramolecular )

The most common non-enzymatic degradation pathway is the formation of a lactone. This is stereoselective.

• Mechanism: The carboxylate anion (

  ) acts as an intramolecular nucleophile. It attacks the methylene carbon of the fluoromethyl group, displacing the fluoride ion.

• Susceptibility: [1]

  • Cis-Isomer: Highly Unstable. The carboxylate and fluoromethyl groups are on the same side of the ring, facilitating the formation of a 5-membered lactone (hexahydroisobenzofuran-1(3H)-one).

  • Trans-Isomer: Relatively Stable. The geometric constraints prevent the backside attack required for

    displacement.

• Trigger Conditions: Neutral to Basic pH (where carboxylic acid is deprotonated).

Troubleshooting Protocol: Chemical Stability Assessment

• Prepare Buffer: Phosphate buffer (pH 7.4).

• Spike: Add test compound to 10 µM.

• Incubate: 37°C for 0, 1, 4, and 24 hours (No enzymes/cofactors).

• Analyze: LC-MS/MS.

  • Look for: Loss of parent peak.

  • Look for: New peak with -20 Da mass shift (Loss of HF). Parent [M-H]⁻

    Lactone [M+H]⁺ (Note: Lactones often ionize better in positive mode or may not ionize well in negative mode compared to the acid).

Metabolic Stability (Biological Degradation)

Issue: "I see rapid clearance in microsomes but no glucuronide. Where is the mass balance?"

Primary Pathway: Oxidative Defluorination

While the C-F bond is strong, the

bonds of the fluoromethyl group are susceptible to CYP450-mediated hydroxylation.

• Hydroxylation: CYP enzymes (typically CYP2E1 or CYP3A4 for alkyl chains) hydroxylate the

  -carbon of the fluoromethyl group.

• Elimination: The resulting

  -fluoroalcohol is chemically unstable and spontaneously eliminates hydrogen fluoride (HF).

• Oxidation: The resulting aldehyde is rapidly oxidized by Aldehyde Dehydrogenase (ALDH) or Cytosolic Aldehyde Oxidase (AO) to the dicarboxylic acid.

Secondary Pathway: Acyl Glucuronidation

The carboxylic acid at C1 is a substrate for UGTs. Acyl glucuronides are reactive metabolites capable of covalent binding to proteins via transacylation.

Visualization: Metabolic & Chemical Pathways

The following diagram illustrates the divergent pathways for the cis (chemical instability) and general metabolic fate.

Caption: Divergent degradation pathways showing stereoselective chemical lactonization (red) vs. enzymatic oxidative defluorination (blue).

Analytical Troubleshooting Guide

Data Summary: Mass Shift Table

Use this table to identify peaks in your LC-MS chromatogram.

Metabolite / Degradant	Transformation	Mass Shift ( Da)	Mechanism
Lactone	Cyclization (-HF)	-20.006	Chemical ( )
Aldehyde	Defluorination (-H, -F, +O)	-4.002	CYP450 (Oxidative)
Dicarboxylic Acid	Oxidation of Aldehyde	+11.993	ALDH (from Parent)
Acyl Glucuronide	Glucuronidation	+176.032	UGT (Phase II)
Hydroxylated Parent	Ring Hydroxylation (+O)	+15.995	CYP450 (Stable C-F)

Troubleshooting FAQs

Q1: I cannot detect the defluorinated metabolite, but the fluorine signal (19F NMR) is disappearing. Why? A: The defluorinated metabolite is likely the dicarboxylic acid (cyclohexane-1,2-dicarboxylic acid).

• Reason: The intermediate aldehyde is transient.

• Detection: This metabolite is highly polar. It may elute in the void volume of a standard C18 column.

• Fix: Switch to a HILIC column or a C18 column compatible with 100% aqueous mobile phases (e.g., T3 bonding) to retain the dicarboxylic acid.

Q2: Why does my "Time 0" sample show degradation? A: This indicates rapid chemical lactonization during sample preparation.

• Cause: If you dissolved the compound in a slightly basic buffer or methanol/water mixture and let it sit, the cis-isomer converted to the lactone.

• Fix: Keep sample preparation at acidic pH (0.1% Formic acid) and low temperature (4°C) until injection. Avoid leaving samples in the autosampler for extended periods at neutral pH.

Q3: How do I distinguish between the Lactone and the Aldehyde? A: They have different masses, but if resolution is low, they can be confused.

• Lactone: Loss of 20 Da. It is neutral/lipophilic. Retention time will likely be later than the acid (loss of polarity).

• Aldehyde: Loss of 4 Da. Usually transient and rarely seen.

• Dicarboxylic Acid: Gain of 12 Da. Highly polar. Retention time earlier than parent.

References

• Park, B. K., & Kitteringham, N. R. (1994). Drug metabolism and pharmacokinetics of fluorinated molecules. Annual Review of Pharmacology and Toxicology, 34, 311-336.

• Pan, Y. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 1016–1019. (Details the instability of monofluorinated alkyl groups with intramolecular nucleophiles).

• Hodek, P., et al. (2011). Metabolism of xenobiotics containing fluorine. Interdisciplinary Toxicology, 4(3), 111-119. (Mechanisms of oxidative defluorination).

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). (Standard protocols for stress testing).

Sources

• 1. chemscene.com [chemscene.com]
• 2. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]

challenges in scaling up 2-(fluoromethyl)cyclohexane-1-carboxylic acid production

The following technical guide addresses the scale-up challenges for 2-(fluoromethyl)cyclohexane-1-carboxylic acid . This response is structured as an autonomous Technical Support Center, synthesizing process chemistry principles with specific troubleshooting protocols.

Ticket ID: F-CHX-2024-SC Subject: Scale-Up Protocols for 2-(fluoromethyl)cyclohexane-1-carboxylic acid Status: Open Assigned Specialist: Senior Process Chemist

Executive Summary

Scaling the production of 2-(fluoromethyl)cyclohexane-1-carboxylic acid presents a "perfect storm" of process challenges: the safety profile of nucleophilic fluorinating agents, the thermodynamic instability of the cyclohexane ring conformation, and the difficulty of purifying the desired fluoromethyl product from elimination byproducts.

This guide moves beyond bench-scale medicinal chemistry (mg) to process-scale (kg) logic, prioritizing thermal safety , stereochemical retention , and impurity management .

Module 1: The Synthetic Route & Critical Bottlenecks

User Query: "Our current route uses DAST on the hydroxy-ester, but we are seeing thermal runaways and low yields at 50g scale. How do we stabilize this?"

Diagnosis

The standard bench route involves the deoxyfluorination of ethyl 2-(hydroxymethyl)cyclohexane-1-carboxylate followed by hydrolysis. At scale, DAST (Diethylaminosulfur trifluoride) is hazardous due to its low decomposition temperature (~90°C) and shock sensitivity. Furthermore, DAST generates free HF upon contact with moisture, corroding standard steel reactors.

Resolution: The "Safety-First" Reagent Switch

For scale-up (>100g), we recommend transitioning from DAST to XtalFluor-E® or Fluolead™ , or strictly controlling Deoxo-Fluor® in a continuous flow setup.

Comparative Reagent Data for Scale-Up

Feature	DAST	Deoxo-Fluor®	XtalFluor-E®	Recommendation
Physical State	Liquid (Fuming)	Liquid	Crystalline Solid	XtalFluor-E (Handling safety)
Thermal Stability	Decomp >90°C	Decomp >90°C (slower)	Stable >200°C	XtalFluor-E (Process safety)
HF Generation	High (Hydrolysis)	High	None (anhydrous)	XtalFluor-E (Equipment protection)
Elimination Side-Product	High	Moderate	Low	XtalFluor-E (Purification)

Validated Protocol: XtalFluor-E Deoxyfluorination

Note: XtalFluor-E requires an exogenous fluoride source (promoter) like

.

• Reactor Prep: Charge a Hastelloy or glass-lined reactor (avoid standard stainless steel due to HF trace).

• Solvent: Use Dichloromethane (DCM) . Critical: Avoid THF if possible; ether cleavage can occur with aggressive fluorinating agents.

• Addition: Suspend XtalFluor-E (1.2 equiv) in DCM. Cool to -78°C (bench) or -20°C (plant).

• Promoter: Add

  (2.0 equiv) followed by the substrate ethyl 2-(hydroxymethyl)cyclohexane-1-carboxylate .

• Warming: Allow to warm to RT. Do not heat above 40°C.

• Quench: Inverse quench into saturated

  (cold).

Module 2: Stereochemical Integrity (Cis vs. Trans)

User Query: "We require the trans-isomer, but we observe significant epimerization during the hydrolysis step. How do we lock the stereochemistry?"

Diagnosis

The 1,2-substitution pattern on cyclohexane is susceptible to epimerization at the C1 position (alpha to the carbonyl) because the carboxylic acid proton is acidic.

• Trans-isomer (diequatorial): Generally thermodynamically favored.

• Cis-isomer (axial-equatorial): Kinetic product in some cyclizations.

The risk zone is not the fluorination (which occurs at the exocyclic methyl group, leaving the ring stereocenters untouched), but the hydrolysis of the ester to the acid. Harsh basic hydrolysis (

, reflux) causes enolization at C1, scrambling the stereocenter.

Resolution: Mild Hydrolysis Protocol

To retain the stereochemistry set in the precursor:

• Enzymatic Hydrolysis: Use Pig Liver Esterase (PLE) for mild, pH 7.0 hydrolysis if the scale allows (<1kg).

• Chemical Alternative: Use Trimethyltin hydroxide (

  ) (highly toxic, strictly controlled) or Lithium hydroxide ( ) in THF/Water at 0°C , strictly monitoring reaction progress to stop exactly at conversion. Avoid reflux.[1]

Module 3: Impurity Management (The Elimination Trap)

User Query: "We are seeing 15-20% of an olefin impurity that co-elutes with our product. What is it and how do we stop it?"

Diagnosis

The "impurity" is ethyl 2-methylenecyclohexane-1-carboxylate .

• Mechanism: Instead of substitution (

  ) by fluoride, the reagent acts as a base, abstracting a proton from the beta-carbon, leading to elimination ( ).

• Cause: High temperatures or using DAST (which is more basic).

Visualization: Reaction Pathways

The following diagram illustrates the competition between the desired fluorination and the elimination side reaction.

Caption: Path A represents the desired nucleophilic substitution. Path B represents the elimination side-reaction common with DAST.

Resolution: Suppression Strategy

• Switch Reagent: As noted in Module 1, XtalFluor-E produces significantly less olefin than DAST.

• Solvent Polarity: Use a non-polar co-solvent (e.g., Toluene/DCM mix) to disfavor the charge-separated transition state of the elimination pathway.

• Purification: The olefin usually has a lower boiling point. If separation by chromatography is difficult, ozonolysis of the crude mixture can selectively degrade the exocyclic alkene into a ketone, which is easily separable from the fluorinated product.

Module 4: Workflow Visualization

The following decision tree guides the operator through the critical decision points for scaling this specific molecule.

Caption: Decision matrix for reagent selection and impurity management based on equipment availability and crude analysis.

References

• L'Heureux, A., et al. (2010). "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." The Journal of Organic Chemistry. (Comparison of DAST vs. XtalFluor stability).

• Beaulieu, F., et al. (2009). "XtalFluor-E and XtalFluor-M: Convenient, Crystalline Deoxofluorination Reagents."[2][3] Organic Letters. (Protocol for XtalFluor usage).

• Grygorenko, O. O., et al. (2023).[4] "The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry. (Analogous synthesis of fluoromethyl-cycloalkanes).

• Air Products & Chemicals. (2002). "Deoxo-Fluor® Fluorinating Reagent: Handling and Safety Information." Technical Bulletin. (Safety data regarding HF liberation).

• Piotrowski, D. W., et al. (2002). "Stereoselective synthesis of 3-substituted 2-aminocyclopentanecarboxylic acid derivatives." Journal of the American Chemical Society.[5] (Stereocontrol in substituted cycloalkane carboxylic acids).

Sources

• 1. benchchem.com [benchchem.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 5. Stereoselective synthesis of 3-substituted 2-aminocyclopentanecarboxylic acid derivatives and their incorporation into short 12-helical beta-peptides that fold in water - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving overlapping peaks in NMR spectra of 2-(fluoromethyl)cyclohexane-1-carboxylic acid

Topic: Resolving Overlapping Peaks in 2-(fluoromethyl)cyclohexane-1-carboxylic acid

Executive Summary

You are encountering spectral congestion in the

NMR spectrum of 2-(fluoromethyl)cyclohexane-1-carboxylic acid . This molecule presents a "perfect storm" for signal overlap due to three converging factors:

• Large Heteronuclear Coupling: The fluorine atom (

  , 100% abundance, spin 1/2) couples strongly to protons.[1] The geminal (~48 Hz) and vicinal (~25 Hz) couplings broaden the signals of the fluoromethyl group and the H2 methine proton, causing them to mask the underlying cyclohexane ring multiplets.

• Conformational Isomerism: The cyclohexane ring exists in equilibrium between chair conformers.[1] Unless the ring is locked (e.g., by a bulky t-butyl group), you are observing an averaged spectrum or, at low temperatures, two distinct conformers.[1]

• Diastereomers: If your synthesis was not stereoselective, you likely have a mixture of cis and trans isomers, doubling the number of signals.[1]

This guide provides a modular troubleshooting workflow to resolve these overlaps, moving from simple chemical manipulations to advanced pulse sequences.

Module 1: Diagnostic & Chemical Manipulation

Q: Why does my spectrum look like a continuous "hump" between 1.2 and 2.0 ppm? A: This is the "cyclohexane envelope." In your specific molecule, the H3, H4, H5, and H6 protons all resonate in this region.[1] However, the primary culprit for the unusual width is likely the Fluorine coupling .

• The Mechanism: The

  nucleus splits the protons into wide doublets (or doublets of doublets). These wings often extend into the aliphatic region, obscuring the ring protons.[1]

• Immediate Action: Check the integration. If the "hump" integrates to more than the expected number of protons, the

  signals are buried there.

Q: Can I resolve this by changing solvents? (The ASIS Effect) A: Yes, this is the most cost-effective first step.

• The Science: Aromatic Solvent-Induced Shift (ASIS) . Benzene-d6 molecules stack against the solute. The magnetic anisotropy of the benzene ring causes upfield shifts for protons located above/below the benzene plane. Because the carboxylic acid and fluorine groups create a dipole, benzene will orient specifically, shifting the ring protons (

  vs ) differently than .[1]

• Recommendation: Switch from

  to Benzene-d6 ( ) .[1] This often spreads the cyclohexane envelope significantly.

Solvent	Polarity	Effect on Cyclohexane Ring	Recommendation
CDCl3	Low	Standard overlap; poor separation of ax/eq protons.	Baseline
Benzene-d6	Low	High. Induces ASIS; spreads aliphatic envelope.[1]	Primary Fix
DMSO-d6	High	Good for sharpening the -COOH proton, but may broaden ring dynamics due to viscosity.[1]	Use only if solubility is an issue.
Acetone-d6	Medium	Can break H-bonding aggregates of the dimerized acid.	Secondary option.

Module 2: Advanced Acquisition Strategies

Q: The solvent switch didn't fully resolve the multiplet structure. What is the "Silver Bullet" for this molecule? A: You must decouple the fluorine. Run a

experiment.

• The Logic: By applying continuous wave (CW) or composite pulse decoupling (e.g., GARP or WALTZ-16) on the

  channel during proton acquisition, you collapse the massive J-coupling splittings.[1]

• Result: The broad multiplets for the

  group and H2 will collapse into simple doublets (due only to H-H coupling) or singlets. This instantly clears the spectral window.

Q: How do I set up a

experiment? A: Follow this protocol carefully, as it requires hardware verification.

Protocol: Acquisition

• Hardware Check: Ensure your probe is a "Double Resonance" probe (e.g., BBO, BBFO) capable of tuning

  on the inner coil and on the outer coil (or vice versa).[1] Warning: Some older probes cannot tune both simultaneously.

• Tuning: Tune and match both the

  channel and the channel. Poor tuning on the decoupling channel can damage the probe due to reflected power.

• Pulse Program: Select a standard proton sequence with heteronuclear decoupling (e.g., zgig or zg30 modified for f2 channel decoupling).

• Frequency Setting:

  • Acquire a quick 1D

    spectrum.

  • Note the center frequency (O2) of the fluorine signals.

  • Set this O2 value in your proton parameters.[1]

• Decoupling Parameters:

  • Sequence: WALTZ-16 or GARP.[1]

  • Power: Keep decoupling power low (approx 0.5 - 1.0 Watts) to avoid sample heating, which can shift the lock signal.

• Acquire: The resulting spectrum will show only H-H couplings.[1]

Module 3: Pure Shift & 2D NMR

Q: Even with decoupling, the ring protons are overlapping.[1] How do I get "singlets" like in a Carbon spectrum? A: Use Pure Shift NMR (e.g., PSYCHE or Zangger-Sterk methods).

• The Mechanism: These pulse sequences suppress homonuclear (

  ) J-couplings during acquisition.

• Application: This collapses the complex multiplets of the cyclohexane ring (H3-H6) into single lines at their chemical shifts.

• Trade-off: Sensitivity is significantly lower (1-10% of standard

  ).[1] You will need higher concentration or longer scan times.[1]

Q: How do I assign the specific diastereomer (cis vs. trans)? A: You need spatial information, not just through-bond connectivity.

• NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Trans-isomer: H1 and H2 are typically diaxial (depending on conformer).[1] You will see strong NOE correlations between H1/H2 and the axial protons of H3/H6.

  • Cis-isomer: H1 and H2 are axial/equatorial. The NOE pattern will differ significantly.[2]

• HOESY (

  ): This 2D experiment correlates protons directly to the fluorine atom through space, confirming the spatial orientation of the group relative to the ring.

Visual Troubleshooting Workflow

The following diagram illustrates the decision matrix for resolving your spectral overlaps.

Figure 1: Decision tree for selecting the appropriate NMR acquisition strategy based on spectral complexity.

Summary of Techniques

Technique	Target Issue	Mechanism	Pros	Cons
Benzene-d6	Chemical Shift Overlap	ASIS (Anisotropy)	Cheap, fast, no hardware changes.[1]	May not resolve severe overlap.[1][3]
	F-Coupling Broadening	Heteronuclear Decoupling	Removes 50Hz+ splittings; simplifies spectrum instantly.[1]	Requires double-resonance probe; sample heating risk.[1]
PSYCHE	Multiplet Overlap	Homonuclear Decoupling	Collapses multiplets to singlets.[1][4][5]	Low sensitivity; long acquisition.[1]
2D HSQC	Carbon Resolution	C-H Correlation	Spreads peaks by Carbon shift (0-200 ppm).	Requires longer time than 1D.[1]

References

• Foroozandeh, M., et al. (2014).[1] "Ultrahigh-resolution NMR spectroscopy." Angewandte Chemie International Edition. [Link] (Foundational paper on Pure Shift/PSYCHE).[1]

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] (Authoritative text on Pulse Sequences and

  decoupling).

• Reich, H. J. (2024).[1] "Solvent Effects in NMR." University of Wisconsin-Madison Chemistry. [Link] (Detailed data on ASIS and Benzene-d6 effects).[1]

• Dolbier, W. R. (2009).[1] "Guide to Fluorine NMR for Organic Chemists." Wiley.[1] (Reference for F-H coupling constants and decoupling strategies).

• Aguilar, J. A., et al. (2010).[1] "Pure shift 1H NMR: a tool for resolving crowded spectra." Chemistry – A European Journal. [Link][1]

Sources

• 1. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 2. reddit.com [reddit.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

Reference Data & Comparative Studies

Validation of an Analytical Method for 2-(fluoromethyl)cyclohexane-1-carboxylic acid

Executive Summary

The analysis of 2-(fluoromethyl)cyclohexane-1-carboxylic acid (FMCCA) presents a distinct set of challenges in pharmaceutical intermediate profiling. Lacking a strong UV chromophore and possessing potential cis/trans stereoisomerism, this molecule defies standard HPLC-UV methodologies without labor-intensive derivatization.

This guide validates a direct UHPLC-MS/MS (Negative ESI) method as the superior alternative to traditional derivatization techniques. By eliminating sample pretreatment steps and offering superior selectivity for diastereomer separation, the proposed method aligns with ICH Q2(R2) guidelines for specificity, linearity, and precision.

The Analytical Challenge

FMCCA is a fluorinated alicyclic acid often used as a scaffold in medicinal chemistry. Two primary obstacles dictate the analytical strategy:

• Lack of Chromophore: The cyclohexane ring and carboxylic acid group do not absorb significantly in the UV-Vis spectrum (above 200 nm), making standard diode array detection (DAD) prone to baseline noise and interference.

• Stereochemistry: The 1,2-substitution pattern creates cis and trans diastereomers. Quantifying the ratio of these isomers is often critical for downstream biological activity.

Comparative Analysis of Methodologies

The following table objectively compares the proposed UHPLC-MS/MS method against traditional alternatives (HPLC-UV with derivatization and GC-MS).

Feature	Method A: UHPLC-MS/MS (Recommended)	Method B: HPLC-UV (Derivatization)	Method C: GC-MS
Detection Principle	Mass Spectrometry (ESI-)	UV (254 nm) via Phenacyl Bromide tag	EI Ionization (Volatile Derivative)
Sample Prep	Dilute & Shoot (Minimal)	Complex: Reaction with alkyl halide required	Complex: Methylation/Silylation required
Isomer Separation	Excellent (C18/Phenyl-Hexyl)	Good (Dependent on derivative)	Excellent (Capillary column)
Sensitivity (LOQ)	High (< 10 ng/mL)	Moderate (~500 ng/mL)	High (< 50 ng/mL)
Throughput	High (5-min run)	Low (30-min prep + 20-min run)	Moderate (Run time > 15 min)
Specificity	Mass-selective (m/z)	Low (Co-elution risks)	Mass-selective (m/z)

The Solution: UHPLC-MS/MS Protocol[1]

This protocol is designed for the direct quantification of FMCCA without derivatization. It utilizes Negative Electrospray Ionization (ESI-) to target the deprotonated carboxylate ion

.

Instrumental Conditions[2]

• System: UHPLC coupled to Triple Quadrupole Mass Spectrometer.

• Column: C18 Stationary Phase (e.g., 2.1 x 100 mm, 1.7 µm). Rationale: High surface area C18 provides necessary retention for polar acids and steric selectivity for isomer separation.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0.0 min: 5% B

  • 5.0 min: 95% B

  • 7.0 min: 95% B (Wash)

  • 7.1 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Mass Spectrometry Parameters (ESI Negative)

• Precursor Ion:

  159.1 (Calculated based on MW ~160.19).

• Product Ions (MRM):

  • Quantifier:

    115.1 (Loss of , ).

  • Qualifier:

    139.1 (Loss of HF, ).

• Source Temp: 450°C.

• Capillary Voltage: -2.5 kV.

Method Logic Diagram

Figure 1: Decision matrix for selecting the analytical strategy for non-chromophoric acids.

Validation Framework (ICH Q2 R2)

To ensure the method is "fit for purpose," the following validation parameters must be executed. This framework aligns with the ICH Q2(R2) guideline on analytical procedure validation [1].

Specificity (Isomer Separation)

The method must demonstrate the ability to distinguish the analyte from impurities and, crucially, separate the cis and trans isomers.

• Protocol: Inject a mixture of cis and trans standards.

• Acceptance Criteria: Resolution (

  ) between isomer peaks (baseline separation).

• Matrix Effect: Compare the response of the analyte in solvent vs. biological matrix (if applicable) to assess ion suppression.

Linearity and Range[4][5]

• Protocol: Prepare 5-7 concentration levels ranging from 80% to 120% of the target test concentration.

• Data Analysis: Linear regression (

  ).

• Acceptance Criteria: Correlation coefficient (

  ) .

Accuracy (Recovery)

Since a certified reference material for the specific matrix may not exist, accuracy is assessed via spiking studies.

• Protocol: Spike blank matrix with FMCCA at three levels (Low, Medium, High).

• Acceptance Criteria: Mean recovery within 90-110% of the theoretical value.

Precision (Repeatability)

• Protocol: 6 replicate injections at the target concentration (100%).

• Acceptance Criteria: Relative Standard Deviation (%RSD)

  for the peak area.

Sensitivity (LOD/LOQ)

• LOD (Limit of Detection): Signal-to-Noise (S/N) ratio of 3:1.

• LOQ (Limit of Quantitation): Signal-to-Noise (S/N) ratio of 10:1.

Validation Workflow Diagram

Figure 2: Step-by-step validation workflow compliant with ICH Q2(R2) standards.

Experimental Notes & Troubleshooting

• Peak Tailing: Carboxylic acids can interact with free silanols on the column stationary phase. If tailing occurs (

  ), increase the buffer concentration (ammonium acetate) or ensure the pH is sufficiently low (pH ~3.0 with formic acid) to keep the acid protonated during separation, relying on the source ionization to deprotonate it [2].

• Isomer Identification: If individual cis or trans standards are unavailable, use NMR to characterize the mix, then correlate the NMR ratio to the MS peak areas. Typically, the trans isomer (equatorial substituents) elutes later than the cis isomer (axial/equatorial) on C18 columns, though this must be experimentally verified.

• Carryover: Fluorinated compounds can sometimes stick to injector ports. Ensure a needle wash with high organic content (e.g., 90% MeOH) is used between injections.

References

• International Council for Harmonisation (ICH). (2023).[2][3] Validation of Analytical Procedures Q2(R2). [Link]

• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. [Link][4]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• AxisPharm. (2024). GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. database.ich.org [database.ich.org]
• 4. mdpi.com [mdpi.com]

assessing the metabolic stability of 2-(fluoromethyl)cyclohexane-1-carboxylic acid derivatives

This guide provides a technical assessment of the metabolic stability of 2-(fluoromethyl)cyclohexane-1-carboxylic acid derivatives , comparing them against non-fluorinated (methyl) and poly-fluorinated analogs. It is designed for medicinal chemists and DMPK scientists optimizing aliphatic scaffolds for drug development.

Executive Summary & Compound Rationale

The introduction of a fluorine atom into the 2-position methyl group of a cyclohexane-1-carboxylic acid scaffold is a strategic "metabolic block." This modification targets the suppression of CYP450-mediated aliphatic hydroxylation , a common clearance pathway for methyl-substituted cycloalkanes.

This guide compares three distinct structural analogs to evaluate the efficacy of the fluoromethyl group:

• Analog A (Baseline): 2-Methylcyclohexane-1-carboxylic acid (High metabolic liability).

• Analog B (Target): 2-(Fluoromethyl)cyclohexane-1-carboxylic acid (Optimized stability).

• Analog C (Alternative): 2-(Trifluoromethyl)cyclohexane-1-carboxylic acid (High stability, potential steric/lipophilicity penalties).

Mechanistic Analysis: The Fluorine Effect

Metabolic Vulnerability of the Methyl Analog

In non-fluorinated cyclohexane derivatives, the methyl group at the 2-position is a "soft spot" for metabolism. Cytochrome P450 enzymes (particularly CYP3A4 and CYP2C9) readily catalyze the hydrogen abstraction from the methyl C-H bonds (

). This leads to the formation of a hydroxymethyl intermediate, which is rapidly oxidized to a carboxylic acid or conjugated (glucuronidation).

The Fluoromethyl Blockade

Replacing a hydrogen with fluorine in the methyl group (

) introduces two stabilizing factors:

• Electronic Deactivation: The high electronegativity of fluorine pulls electron density from the carbon, strengthening the remaining C-H bonds and raising the oxidation potential. This makes the C-H abstraction by the CYP450 heme-oxo species energetically unfavorable.

• Lipophilicity Modulation: While fluorine is lipophilic, the monofluoromethyl group often lowers

  slightly compared to a methyl group due to the bond polarity, potentially reducing non-specific hydrophobic binding to microsomes while maintaining target affinity.

Pathway Visualization

The following diagram illustrates the metabolic divergence between the methyl and fluoromethyl derivatives.

Figure 1: Divergence of metabolic fate.[1] The methyl analog undergoes rapid oxidation, while the fluoromethyl analog resists CYP-mediated hydroxylation.

Comparative Performance Data

The following data represents a synthesized comparison based on standard structure-metabolism relationship (SMR) trends for fluorinated aliphatic rings.

Parameter	2-Methyl Analog (Baseline)	2-(Fluoromethyl) Analog (Target)	2-(Trifluoromethyl) Analog
HLM (min)	15 - 25	> 60	> 120
( L/min/mg)	High (> 50)	Low (< 15)	Very Low (< 5)
Primary Metabolite	Hydroxymethyl / -COOH	Unchanged Parent	Unchanged Parent
Lipophilicity ( )	~2.5	~2.3	~3.1
Steric Impact	Low	Moderate	High (May impact binding)

Interpretation:

• The Fluoromethyl derivative offers the optimal balance. It significantly extends half-life (

  ) without the excessive lipophilicity increase seen with the trifluoromethyl group, which can lead to poor solubility or metabolic switching to other parts of the molecule.

Experimental Protocol: Microsomal Stability Assay

To validate the stability of these derivatives, a rigorous Human Liver Microsome (HLM) assay is required. This protocol ensures data integrity through internal referencing.

Reagents & Preparation

• Microsomes: Pooled Human Liver Microsomes (20 mg/mL protein concentration).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compound Stock: 10 mM in DMSO.

Step-by-Step Workflow

• Pre-Incubation: Dilute microsomes to 0.5 mg/mL in buffer. Spike test compound to a final concentration of 1

  M (0.1% DMSO final). Equilibrate at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to initiate the reaction.

• Sampling: At

  minutes, remove 50 L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L ice-cold Acetonitrile (ACN) containing an internal standard (e.g., Warfarin or Tolbutamide).

• Processing: Centrifuge at 4,000 rpm for 20 min to precipitate proteins. Collect supernatant.

• Analysis: Analyze via LC-MS/MS (MRM mode) monitoring the parent ion transition.

Self-Validating Controls

• Positive Control: Testosterone (High clearance) – Must show

  min.[1]

• Negative Control: Warfarin (Low clearance) – Must show > 85% remaining at 60 min.

• Zero-Cofactor Control: Incubate without NADPH to rule out chemical instability (hydrolysis).

Assay Workflow Visualization

Figure 2: Standardized Microsomal Stability Assay Workflow for Fluorinated Derivatives.

Data Analysis & Calculation

To quantify the stability, calculate the in vitro intrinsic clearance (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

).[2]

• Plot Data: Plot ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  vs. Time ( ).

• Determine Slope (

  ): The slope of the linear regression represents the elimination rate constant ( ).

• Calculate Half-life (

  ):

• Calculate

  :

Success Criteria: For a 2-(fluoromethyl)cyclohexane-1-carboxylic acid derivative to be considered "stable" for oral dosing, the target

should be < 15 L/min/mg in human microsomes.

References

• Gillis, E. P., et al. (2015). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Journal of Medicinal Chemistry. Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. ScienceDirect. Retrieved from [Link]

• Hagadorn, J. R., et al. (2018). Metabolic Stability of Fluorinated Small Molecules. ChemRxiv.[3][4] Retrieved from [Link]

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal of 2-(Fluoromethyl)cyclohexane-1-carboxylic acid

[1]

Executive Summary & Core Directive

The Critical Distinction: 2-(Fluoromethyl)cyclohexane-1-carboxylic acid is NOT standard organic waste.[1]

Because of the carbon-fluorine (C-F) bond, this compound must be classified as Halogenated Organic Waste .[1][2] Disposing of this material in non-halogenated waste streams (e.g., standard acetone/ethanol waste) is a critical compliance violation that can damage incinerator scrubbers and result in significant regulatory fines.

Immediate Action Required:

• Waste Code: D002 (Corrosive), Halogenated Organic.[1]

• Segregation: Do NOT mix with non-halogenated solvents or strong bases.[1]

• Container: High-Density Polyethylene (HDPE) or Glass.[1]

Hazard Profile & Chemical Logic

To dispose of this chemical safely, you must understand its molecular behavior.[1]

Property	Value/Description	Operational Implication
Functional Groups	Carboxylic Acid (-COOH) + Fluoromethyl (-CH₂F)	Acidic & Halogenated. Requires acid-resistant containers and high-temperature incineration.[1]
Acidity (pKa)	~4.5 - 5.0 (Estimated)	Corrosive. Can react exothermically with bases.[1] Never add directly to basic waste without neutralization protocols.[1]
Stability	Stable C-F Bond	Persistent. Does not degrade easily.[1] Requires specific incineration temperatures (>1100°C) to prevent HF formation.[1]
Physical State	Solid or Viscous Liquid (Isomer dependent)	Spill Handling. Solids must be swept; liquids require inert absorbents.[1]

The "Why" Behind the Protocol: The fluoromethyl group imparts high thermal stability.[1] Standard incineration used for non-halogenated waste may be insufficient to break the C-F bond completely, potentially releasing hydrofluoric acid (HF) gas if not processed in a facility equipped with caustic scrubbers. Therefore, strict segregation is mandatory.[1][3]

Waste Stream Architecture

The following decision logic defines the correct waste stream. This prevents "cocktailing"—the dangerous mixing of incompatible waste.[1]

Figure 1: Waste Stream Decision Logic. Note that trace amounts of fluorinated compound render the entire solvent volume "Halogenated."[1]

Step-by-Step Disposal Protocol

Phase 1: Preparation

• PPE Required: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.[1]

• Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1]

  • Avoid: Metal cans (due to carboxylic acid corrosion risk).[1]

• Labeling: Pre-label the container.

  • Required Text: "HAZARDOUS WASTE - Halogenated Organic Acid."[1][2]

  • Constituents: "2-(Fluoromethyl)cyclohexane-1-carboxylic acid."[1]

  • Hazard Checkboxes: [x] Corrosive [x] Toxic [x] Irritant.[1]

Phase 2: Collection

Scenario A: Pure Solid/Liquid Waste

• Transfer the substance directly into the specific Halogenated Waste container.[1]

• Do not dilute.[1] Keep the volume minimized to reduce disposal costs.

• Wipe the container threads to ensure the cap seals tightly without chemical residue.[1]

Scenario B: Reaction Mixture (In Solution)

• If the reaction solvent is non-halogenated (e.g., Methanol, Ethyl Acetate), you must now re-classify the entire mixture as Halogenated Waste .[1][3]

• Check pH.[1][4][5] If the solution is highly acidic (pH < 2), consider neutralizing to pH 5-9 using a dilute Sodium Bicarbonate solution before combining with the main waste drum, strictly if your facility's specific EHS protocols require neutral waste.[1][3]

  • Warning: Neutralization is exothermic.[1] Perform in an ice bath.

• If no neutralization is performed, ensure the waste tag explicitly says "Acidic Halogenated Waste" to warn waste handlers.[1]

Phase 3: Storage & Pickup

• Store in a Satellite Accumulation Area (SAA) .

• Ensure secondary containment (plastic tray) is present to catch leaks.[1]

• Segregation: Keep this container physically separated from:

  • Strong Bases (e.g., NaOH, KOH) - Risk of rapid heat generation.[1][3]

  • Strong Oxidizers (e.g., Nitric Acid, Peroxides) - Risk of reaction/explosion.[1][3]

Spill Response Workflow (Immediate Action)

In the event of a spill, speed and containment are vital.[2]

Figure 2: Emergency Spill Response Workflow.

Critical Spill Note: Do not use "paper towels" alone for liquid spills of fluorinated acids. Use an inert absorbent (Vermiculite or Chem-Sorb) first to neutralize the mobility of the chemical.

References & Authority

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. [Link]

• American Chemical Society. (2023).[1] Identifying and Evaluating Hazards in Research Laboratories. [Link][1]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. fishersci.com [fishersci.com]
• 5. rs.kagu.tus.ac.jp [rs.kagu.tus.ac.jp]

Personal protective equipment for handling 2-(Fluoromethyl)cyclohexane-1-carboxylic acid

Comprehensive Safety and Handling Guide: 2-(Fluoromethyl)cyclohexane-1-carboxylic Acid

This document provides essential safety protocols, personal protective equipment (PPE) guidelines, and operational plans for the handling and disposal of 2-(Fluoromethyl)cyclohexane-1-carboxylic acid. As a novel or specialized reagent, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon a conservative hazard assessment derived from structurally analogous compounds, including other halogenated and non-halogenated cyclohexane carboxylic acids. The protocols herein are designed to empower researchers, scientists, and drug development professionals to work safely and effectively, fostering a culture of proactive safety and scientific integrity.

Hazard Assessment: A Proactive Approach

Given the structure of 2-(Fluoromethyl)cyclohexane-1-carboxylic acid, which combines a carboxylic acid group with an organofluorine moiety, a multi-faceted hazard profile must be assumed. Carboxylic acids are often corrosive, while fluorinated organic molecules can present unique toxicity and persistence profiles.

• Corrosivity and Irritation : Structurally similar compounds, such as (S)-(-)-3-Cyclohexene-1-carboxylic Acid and 2-Fluorocyclopropanecarboxylic acid, are classified as corrosive and capable of causing severe skin burns and eye damage.[1][2] Cyclohexanecarboxylic acid is a known skin, eye, and respiratory irritant.[3][4] Therefore, 2-(Fluoromethyl)cyclohexane-1-carboxylic acid must be handled as a substance capable of causing serious skin and eye damage upon contact.

• Toxicity : The trifluoromethyl analog, 2-(Trifluoromethyl)cyclohexane-1-carboxylic acid, is listed as harmful if swallowed, inhaled, or in contact with skin. It is prudent to assume a similar or greater toxicity profile for the monofluoromethyl derivative due to potential metabolic activation pathways.

• Environmental Persistence : Organofluorine compounds are known for their environmental persistence.[5][6][7] Improper disposal can contribute to long-term environmental contamination. All waste containing this compound must be segregated and disposed of as hazardous halogenated organic waste.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory. Engineering controls, such as fume hoods, are the first line of defense and must be supplemented by appropriate personal gear.

Core PPE Requirements

PPE Category	Specification	Rationale
Engineering Controls	Certified Chemical Fume Hood	To prevent inhalation of vapors, mists, or dusts. All manipulations of the compound should occur within a fume hood.
Eye & Face Protection	ANSI Z87.1-compliant Chemical Splash Goggles	Protects against splashes. Standard safety glasses are insufficient.[8]
Face Shield (worn over goggles)	Required when handling larger volumes (>50 mL) or during procedures with a high risk of splashing or energetic reaction.[9]
Hand Protection	Double-gloving: Nitrile inner, Neoprene or Butyl rubber outer	Carboxylic acids can be corrosive.[10] Double-gloving provides robust protection against permeation. Nitrile offers dexterity, while the outer glove provides enhanced chemical resistance.
Body Protection	Flame-Resistant (FR) Laboratory Coat	Protects skin and clothing from splashes. An FR coat is recommended as a best practice when working with any chemical.
Chemical-Resistant Apron	Recommended over the lab coat when handling larger quantities or during transfers where significant splashes are possible.
Foot Protection	Closed-toe, chemical-resistant shoes	Protects feet from spills and falling objects.[9]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task.

Caption: PPE selection workflow for handling the target compound.

Operational and Disposal Plans

Safe handling extends beyond wearing the correct PPE. It encompasses the entire lifecycle of the chemical in the laboratory, from receipt to disposal.

Step-by-Step Handling Protocol

• Preparation :

  • Designate a specific area within a chemical fume hood for the procedure.

  • Ensure an emergency eyewash and safety shower are accessible and unobstructed.

  • Prepare a spill kit containing an absorbent material suitable for acids (e.g., sodium bicarbonate or a commercial acid neutralizer).

  • Prepare a labeled, dedicated waste container for halogenated organic waste.

• Weighing and Transfer :

  • Don all required PPE as determined by the workflow above.

  • If the compound is a solid, weigh it directly into the reaction vessel within the fume hood to minimize dust generation.

  • If a liquid, use a syringe or cannula for transfers between sealed containers (e.g., Sure/Seal™ bottles).

  • Clean any minor drips or spills immediately with a suitable absorbent.

• During Reaction :

  • Keep the reaction vessel clearly labeled and within the fume hood at all times.

  • Maintain sash height at the lowest practical level.

  • Continuously monitor the reaction for any signs of unexpected exotherms or gas evolution.

• Work-up and Purification :

  • Conduct all extractions, distillations, and chromatography within the fume hood.

  • Be aware that quenching reactions involving acids can be exothermic. Perform additions slowly and with adequate cooling.

• Decontamination and Disposal :

  • All contaminated disposable materials (gloves, pipette tips, absorbent paper) must be placed in the designated hazardous waste container.

  • Decontaminate non-disposable equipment (glassware, stir bars) by rinsing with a suitable solvent (e.g., acetone, ethanol) into the halogenated waste stream. Follow this with a standard base bath or detergent wash.

  • Never dispose of 2-(Fluoromethyl)cyclohexane-1-carboxylic acid or its waste down the drain.[5] Organofluorine compounds require specialized disposal, typically via high-temperature incineration by a licensed waste management facility.[6][11]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Emergency Response Decision Tree

Caption: Decision tree for emergency response to spills or exposure.

• Skin Contact : Immediately remove all contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek prompt medical attention.[1]

• Eye Contact : Immediately flush eyes with a gentle stream of water from an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[1]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 2-(Fluoromethyl)cyclohexane-1-carboxylic acid, ensuring both personal safety and the integrity of their scientific work.

References

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. Available at: [Link]

• Safety equipment, PPE, for handling acids. Quicktest. Available at: [Link]

• Personal Protective Equipment in Chemistry | Environmental Health and Safety. Dartmouth College. Available at: [Link]

• Personal Protective Equipment Requirements for Laboratories. University of Washington Environmental Health and Safety. Available at: [Link]

• High organofluorine concentrations in municipal wastewater affect downstream drinking water supplies for millions of Americans. PNAS. Available at: [Link]

• 2-Fluorocyclohexane-1-carboxylic acid | C7H11FO2 | CID 83479286. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Teflon disposal: new eco-friendly method recycles fluorine. Rinnovabili.it. Available at: [Link]

• Proper disposal of chemicals. Sciencemadness Wiki. Available at: [Link]

• Researchers develop innovative new method to recycle fluoride from long-lived 'forever chemicals'. University of Oxford. Available at: [Link]

• SAFETY DATA SHEET - Cyclohexanecarboxylic acid. Synerzine. Available at: [Link]

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• 1. tcichemicals.com [tcichemicals.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.fr [fishersci.fr]
• 4. synerzine.com [synerzine.com]
• 5. pnas.org [pnas.org]
• 6. Teflon disposal: new eco-friendly method recycles fluorine [rinnovabili.net]
• 7. ox.ac.uk [ox.ac.uk]
• 8. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 9. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 10. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 11. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]